Chlorpromazine N-Oxide Maleic Acid Salt

• CAS: 18683-80-2

Core Science & Biosynthesis

Chlorpromazine N-Oxide Maleic Acid Salt CAS 18683-80-2 properties

CAS 18683-80-2 | Analytical & Metabolic Profiling

Executive Summary

Chlorpromazine N-Oxide Maleic Acid Salt (CAS 18683-80-2) is the stable maleate salt form of Chlorpromazine N-oxide, a primary oxidative metabolite of the antipsychotic drug Chlorpromazine (CPZ).[1] In pharmaceutical development and forensic toxicology, this compound serves as a critical Reference Standard for impurity profiling, stability testing, and metabolic pathway elucidation.

Unlike the parent drug, the N-oxide metabolite exhibits altered polarity and pharmacological activity, necessitating precise analytical discrimination. This guide details its physicochemical properties, metabolic genesis, and validated protocols for its detection and quantification.

Physicochemical Characterization

The maleic acid salt form is preferred for analytical standards due to its enhanced stability and crystallinity compared to the hygroscopic free base (CAS 1672-76-0).

Table 1: Core Chemical Data

Property	Specification
Chemical Name	Chlorpromazine N-Oxide Maleic Acid Salt
Systematic Name	3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine N-oxide; (Z)-but-2-enedioic acid
CAS Number	18683-80-2 (Salt); 1672-76-0 (Free Base)
Molecular Formula	C₁₇H₁₉ClN₂OS[1][2][3][4] · C₄H₄O₄
Molecular Weight	450.94 g/mol (Salt); 334.86 g/mol (Free Base)
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, Methanol; Slightly soluble in Water
pKa	~4.5 (N-oxide oxygen), ~9.3 (tertiary amine of parent)
Stability	Photosensitive (Decomposes to violet compounds upon UV exposure); Hygroscopic

Biochemical Context & Metabolic Pathway

Chlorpromazine undergoes extensive hepatic metabolism.[5][6][7] The N-oxidation pathway is a major clearance route, mediated primarily by Flavin-containing Monooxygenases (FMO) and, to a lesser extent, Cytochrome P450 isoforms (CYP2D6, CYP1A2).

Mechanism of Formation

The oxidation occurs at the tertiary amine of the side chain. Unlike N-dealkylation (which leads to active metabolites), N-oxidation generally yields a more polar, water-soluble compound facilitating renal excretion. However, under reductive conditions (e.g., anaerobic gut bacteria), the N-oxide can be retro-reduced back to the parent Chlorpromazine, creating a futile cycle.

Diagram 1: Chlorpromazine Metabolic Branching

The following diagram illustrates the competitive metabolic pathways, highlighting the specific formation of the N-Oxide.

Caption: Metabolic branching of Chlorpromazine showing FMO-mediated N-oxidation versus CYP-mediated hydroxylation.

Analytical Methodologies

Quantifying Chlorpromazine N-Oxide requires separating it from the parent drug and the S-oxide metabolite. The N-oxide is significantly more polar than the parent, resulting in shorter retention times in Reverse Phase (RP) chromatography.

Protocol: High-Performance Liquid Chromatography (HPLC-UV/MS)

A. Sample Preparation[3][6][8]

• Solvent: Dissolve the Maleic Acid Salt standard in Methanol or Acetonitrile . Avoid pure water initially to ensure complete solubilization of the organic moiety.

• Concentration: Prepare a stock solution of 1.0 mg/mL. Store at -20°C in amber glass (critical to prevent photolysis).

B. Chromatographic Conditions[4][8][9][10]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 150 mm x 4.6 mm, 3.5 µm or 5 µm.

• Mobile Phase A: 10 mM Ammonium Formate (pH 3.5 with Formic Acid). Note: Acidic pH is crucial to suppress silanol activity and improve peak shape of the basic amine.

• Mobile Phase B: Acetonitrile (LC-MS grade).

• Gradient:

  • 0-2 min: 10% B (Isocratic hold for polar N-oxide retention)

  • 2-15 min: 10%

    90% B

  • 15-20 min: 90% B (Wash)

• Flow Rate: 1.0 mL/min (HPLC) or 0.3 mL/min (UPLC).

C. Detection Parameters

• UV: 254 nm (Primary aromatic absorption).

• Mass Spectrometry (ESI+):

  • Parent Ion: [M+H]⁺ = 335.1 (Free base mass + H). Note: The maleic acid counter-ion (MW 116) will separate and usually elute near the void volume or be undetected in positive mode.

  • Fragment Ions: m/z 88 (side chain fragment), m/z 58.

Diagram 2: Analytical Workflow Logic

This workflow ensures the integrity of the salt during analysis, preventing in-situ degradation.

Caption: Step-by-step analytical workflow for validating Chlorpromazine N-Oxide presence.

Handling & Stability Validation

The reliability of experimental data depends on the integrity of the reference material.

• Photostability: Chlorpromazine and its N-oxide are extremely light-sensitive . Exposure to UV or ambient light causes rapid discoloration (turning pink/violet) due to the formation of radical cations.

  • Protocol: All handling must occur under yellow light or in amber glassware.

• Hygroscopicity: The maleate salt is hygroscopic. Store desiccated at -20°C. Equilibrate to room temperature before weighing to prevent condensation.

• Solution Stability: Stock solutions in methanol are stable for 1 month at -20°C. Aqueous dilutions should be prepared fresh daily.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 16132, Chlorpromazine N-oxide. [Link]

• European Directorate for the Quality of Medicines (EDQM). Chlorpromazine N-oxide Reference Standard. [Link]

• Jaworska, M., et al. "Theoretical elucidation of the metabolic mechanisms of phenothiazine neuroleptic chlorpromazine catalyzed by cytochrome P450 isoenzyme 1A2." Journal of Molecular Graphics and Modelling, 2016. [Link]

• Wojcikowski, J., & Daniel, W. A. "The role of human cytochrome P450 enzymes in the metabolism of chlorpromazine." European Journal of Pharmacology, 2002. [Link]

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Pharmacological & Metabolic Profile of Chlorpromazine N-Oxide: A Technical Guide

Executive Summary: The "Reservoir" Metabolite

Chlorpromazine N-oxide (CPZ-NO) is a major metabolite of the antipsychotic chlorpromazine (CPZ).[1] Historically dismissed as pharmacologically inert due to its low intrinsic affinity for dopamine receptors, CPZ-NO has emerged as a critical "reservoir" species.[1] Its pharmacological significance lies not in its direct receptor binding, but in its bioreversible reduction back to the active parent drug in vivo.

This guide delineates the unique "futile cycle" of CPZ-NO, its synthesis, and the specific analytical protocols required to distinguish it from other metabolites in biological matrices.

Chemical Identity & Synthesis[1]

Compound: Chlorpromazine N-oxide Chemical Name: 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine N-oxide CAS Registry: 1672-76-0 Molecular Formula:

Molecular Weight: 334.86 g/mol [1]

2.1 Laboratory Synthesis Protocol

For research standards, CPZ-NO is synthesized via controlled oxidation.[1] While hydrogen peroxide (

) can be used, it often leads to over-oxidation to the sulfoxide (CPZ-SO) or N,S-dioxide.[1] The preferred method uses m-chloroperoxybenzoic acid (mCPBA) for regioselectivity.[1]

Protocol: Selective N-Oxidation

• Dissolution: Dissolve 1.0 eq of Chlorpromazine base in dichloromethane (DCM) at 0°C under nitrogen atmosphere.

• Oxidation: Add 1.05 eq of mCPBA dropwise over 20 minutes. Maintain temperature < 5°C to prevent S-oxidation.[1]

• Quenching: Stir for 2 hours. Quench with 10%

  solution to neutralize excess peroxide.

• Extraction: Wash organic layer with saturated

  (3x) to remove benzoic acid byproducts.

• Purification: Dry over

  , concentrate in vacuo. Recrystallize from ethanol/ether.

  • Note: CPZ-NO is thermally unstable; avoid high temperatures during drying.[1]

Metabolic Pathways: The Futile Cycle

The pharmacokinetics of CPZ-NO are defined by a reversible redox cycle between the liver and the gut/circulation.

3.1 Formation (N-Oxygenation)

Unlike N-dealkylation (mediated by CYP450s), the N-oxygenation of the tertiary amine side chain is catalyzed primarily by Flavin-containing Monooxygenases (FMOs) , specifically FMO3 in humans.[1]

• Enzyme: FMO3 (Hepatic).[1][2]

• Mechanism: Nucleophilic attack of the tertiary amine nitrogen on the hydroperoxy-flavin intermediate.

3.2 Reduction (Bioactivation)

CPZ-NO is reduced back to the active parent CPZ by reductases found in the liver and, significantly, by anaerobic bacteria in the gastrointestinal tract. This creates a "futile cycle" where the metabolite acts as a circulating prodrug or reservoir, extending the half-life of the parent compound.

3.3 Pathway Visualization

The following diagram illustrates the FMO-mediated formation and the reductase-mediated recovery of CPZ.[1]

Figure 1: The metabolic futile cycle of Chlorpromazine. Note the reversible reduction of the N-oxide back to the parent drug.

Pharmacodynamics: Active vs. Inactive?

A critical distinction must be made between intrinsic affinity and in vivo activity.

4.1 Receptor Binding Profile (Intrinsic Activity)

In vitro binding assays (radioligand displacement of

-spiperone or -raclopride) consistently show that CPZ-NO has negligible affinity for the Dopamine receptor compared to the parent drug.[1]

Compound	Target Receptor	Affinity ( / )	Activity Status
Chlorpromazine	Dopamine	~3 - 10 nM	Potent Antagonist
7-OH-Chlorpromazine	Dopamine	~10 - 30 nM	Active Metabolite
CPZ N-Oxide	Dopamine	> 10,000 nM (Est.)[1]	Inactive (Intrinsic)
CPZ Sulfoxide	Dopamine	> 10,000 nM	Inactive

Data synthesized from binding displacement studies [1][2].

4.2 The "Reservoir" Hypothesis

Despite its lack of D2 affinity, CPZ-NO is clinically relevant.

• Blood-Brain Barrier (BBB): Being highly polar, CPZ-NO does not cross the BBB efficiently compared to the lipophilic parent CPZ.[1]

• Peripheral Reservoir: It circulates in plasma (often 30-50% of parent concentration).[1] Under hypoxic conditions or via enterohepatic recycling, it reduces back to CPZ.

• Clinical Implication: High levels of CPZ-NO in plasma can correlate with therapeutic response not because it binds receptors, but because it buffers the concentration of the active parent drug.

Analytical Toxicology: LC-MS/MS Protocol

Detection of CPZ-NO requires specific transitions to avoid interference from the sulfoxide isomer (which has the same molecular weight but different fragmentation).

Methodology: LC-ESI-MS/MS

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 8 minutes.

• Ionization: Electrospray Ionization (ESI) Positive Mode.[1]

MRM Transitions (Multiple Reaction Monitoring):

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Note
Chlorpromazine	319.1	86.1	25	Quantifier
CPZ N-Oxide	335.1	86.1	30	Side chain fragment
CPZ N-Oxide	335.1	58.1	40	Distinctive
CPZ Sulfoxide	335.1	319.1	20	Loss of Oxygen (distinct pattern)

Critical Technical Note: CPZ N-oxide can thermally degrade to CPZ in the ion source if the desolvation temperature is too high (>400°C), leading to false positives for the parent drug. Maintain source temperature < 350°C.

References

• Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties. Molecules, 2021.[1]

• Affinity for the dopamine D2 receptor predicts neuroleptic potency. Pharmacol Biochem Behav, 1986.

• The metabolism of chlorpromazine N-oxide in the rat. Xenobiotica, 1988.[3]

• Flavin-containing monooxygenase 3 (FMO3): genetic variants and their consequences. Xenobiotica, 2019.[1][4] [1]

• Establishment of LC-MS/MS method for quantifying chlorpromazine metabolites. J Pharm Biomed Anal, 2023. [1]

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Molecular weight and formula of Chlorpromazine N-Oxide Maleic Acid

This guide provides a comprehensive technical overview of Chlorpromazine N-Oxide Maleic Acid, a significant metabolite of the antipsychotic drug Chlorpromazine. Designed for researchers, scientists, and professionals in drug development, this document delves into the core physicochemical properties, synthesis, analytical characterization, and biological context of this compound.

Introduction: The Significance of a Metabolite

Chlorpromazine, a first-generation antipsychotic, undergoes extensive metabolism in the body, leading to the formation of over 10 major metabolites. Among these, Chlorpromazine N-Oxide is of particular interest due to its prevalence and potential contribution to the overall pharmacological and toxicological profile of the parent drug. Understanding the properties of its stable maleic acid salt form is crucial for researchers studying drug metabolism, developing analytical standards, and investigating the mechanisms of action of phenothiazine-based therapeutics. This guide serves as a technical resource for the accurate identification, quantification, and handling of Chlorpromazine N-Oxide Maleic Acid.

Core Physicochemical Properties

The fundamental characteristics of a compound are the bedrock of its scientific investigation. Chlorpromazine N-Oxide Maleic Acid is the salt formed between the N-oxidized metabolite of chlorpromazine and maleic acid. This salt form often provides improved stability and handling properties compared to the free base.

Property	Value	Source(s)
Compound Name	Chlorpromazine N-Oxide Maleic Acid Salt	[1]
Synonyms	2-Chloro-N,N-dimethyl-10H-phenothiazine-10-propanamine N-oxide, (2Z)-2-butenedioate	[1]
Molecular Formula	C₂₁H₂₃ClN₂O₅S	[1]
Molecular Weight	450.94 g/mol	[1]
CAS Number	18683-80-2	[1]
Appearance	White to off-white solid
Free Base Name	Chlorpromazine N-Oxide	[2]
Free Base Formula	C₁₇H₁₉ClN₂OS	[2]
Free Base Mol. Wt.	334.86 g/mol	[3]
Free Base CAS No.	1672-76-0	[2][3]

Synthesis and Formation

The generation of Chlorpromazine N-Oxide, both in a laboratory setting and biologically, occurs through the oxidation of the tertiary amine in the side chain of the parent chlorpromazine molecule.

Chemical Synthesis

The synthesis of Chlorpromazine N-Oxide is typically achieved by the direct oxidation of chlorpromazine.[4] A common and effective method involves the use of a peroxy acid, such as 3-chloroperoxybenzoic acid (m-CPBA), as the oxidizing agent.[4][5]

Causality of Experimental Choice: m-CPBA is a preferred reagent for N-oxidation because it is relatively selective for the electron-rich nitrogen atom of the tertiary amine side chain over the sulfur atom in the phenothiazine ring, especially under controlled reaction conditions. This selectivity allows for the targeted synthesis of the N-oxide metabolite.

Diagram of Synthetic Pathway

Caption: Synthetic pathway for Chlorpromazine N-Oxide Maleic Acid.

Metabolic Formation

In biological systems, the formation of Chlorpromazine N-Oxide is a Phase I metabolic reaction. This biotransformation is primarily mediated by cytochrome P450 (CYP450) enzymes in the liver.[6][7] Specifically, CYP1A2 and CYP2D6 are known to be involved in the metabolism of chlorpromazine.[6] The N-oxidation pathway is a significant route of metabolism for many tertiary amine drugs.

Diagram of Metabolic Pathway

Caption: Metabolic formation of Chlorpromazine N-Oxide.

Analytical Characterization

The unambiguous identification and quantification of Chlorpromazine N-Oxide Maleic Acid require robust analytical methodologies. High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS) is the gold standard for this purpose.

High-Performance Liquid Chromatography (HPLC)

HPLC provides the necessary separation of Chlorpromazine N-Oxide from its parent drug and other metabolites. A reversed-phase C18 column is typically effective for this separation.

Protocol: HPLC Method for Chlorpromazine and its Metabolites

• Instrumentation: A standard HPLC system equipped with a UV or Diode Array Detector (DAD) and an autosampler.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is often employed for optimal separation.

  • Solvent A: 0.1% Formic Acid in Water.

  • Solvent B: Acetonitrile.

• Gradient Program:

  • Start with 95% A / 5% B.

  • Linearly increase to 95% B over 15 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at 254 nm.

• Injection Volume: 10 µL.

Causality of Protocol Choices: The use of a C18 column is based on the hydrophobic nature of the phenothiazine ring system. The acidic mobile phase (formic acid) ensures that the amine functionalities are protonated, leading to better peak shape. A gradient elution is necessary to resolve the parent drug and its various metabolites, which span a range of polarities, within a reasonable run time.

Mass Spectrometry (MS)

MS provides definitive structural confirmation and sensitive quantification. When coupled with HPLC (LC-MS), it allows for the analysis of complex biological matrices.

Protocol: LC-MS/MS for Chlorpromazine N-Oxide

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is highly effective for ionizing the amine group.

• Mass Analyzer: A triple quadrupole (QqQ) or a high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF).

• Analysis Mode: For quantification, Multiple Reaction Monitoring (MRM) on a QqQ is preferred for its high sensitivity and specificity.

  • Precursor Ion (Q1): m/z 335.1 (for the [M+H]⁺ of the free base).

  • Product Ions (Q3): Characteristic fragment ions would be determined by infusion of a standard.

• Source Parameters:

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

  • Gas Flows: Optimized for the specific instrument.

Self-Validation: The combination of a specific retention time from the HPLC and a specific precursor-to-product ion transition in the MS/MS provides a highly selective and self-validating system for the identification and quantification of Chlorpromazine N-Oxide.[8]

Biological Fate and Activity

Chlorpromazine N-Oxide is not an inert byproduct. Studies have shown that it is extensively metabolized, particularly in rats, where it is often reduced back to the parent compound, chlorpromazine, before undergoing further metabolism.[5][9] In humans and dogs, however, the N-oxide group can be retained in some excreted metabolites, such as Chlorpromazine N,S-dioxide.[10] The levels of Chlorpromazine N-Oxide in patients undergoing chronic treatment can be significant, approximately half that of the parent drug.[5] This suggests that the N-oxide itself may contribute to the overall pharmacological effect or serve as a circulating reservoir that can be converted back to the active parent drug.

Handling and Storage

As a phenothiazine derivative, Chlorpromazine N-Oxide Maleic Acid requires careful handling to ensure its stability and the safety of the researcher.

• Storage: The compound should be stored in a well-closed, airtight container, protected from light and moisture.[11] For long-term stability, storage at -20°C is recommended.[3] Phenothiazines can decompose upon exposure to air and light.[11]

• Handling: Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[12] Handle in a well-ventilated area to avoid inhalation of any dust or aerosols.[12] Avoid contact with skin and eyes.[12]

Conclusion

Chlorpromazine N-Oxide Maleic Acid is a critical reference material for the study of phenothiazine metabolism and analysis. Its well-defined molecular weight and formula provide the basis for its use as a standard in quantitative assays. A thorough understanding of its synthesis, analytical characterization, and biological context, as outlined in this guide, is essential for researchers in pharmacology, toxicology, and drug development. The provided protocols offer a robust framework for the reliable and accurate investigation of this important metabolite.

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• Jaworski, T. J., et al. (1990). The Metabolism of Chlorpromazine N-Oxide in the Rat. Xenobiotica, 20(12), 1439-1447. [Link]

• Hubbard, J. W., et al. (1990). The metabolism of chlorpromazine N-oxide in man and dog. Xenobiotica, 20(1), 107-15. [Link]

• Midha, K. K., et al. (1983). Therapeutic monitoring of chlorpromazine. IV: Comparison of a new high-performance liquid chromatographic method with radioimmunoassays for parent drug and some of its major metabolites. Therapeutic Drug Monitoring, 5(2), 159-70. [Link]

• Jaworski, T. J., et al. (1990). The metabolism of chlorpromazine N-oxide in the rat. PubMed, [Link]

• Kigondu, E. M., et al. (2014). Synthesis and synergistic antimycobacterial screening of chlorpromazine and its metabolites. MedChemComm, 5, 502. [Link]

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• Khanin, V. A., et al. (2014). The study of degradation products of chlorpromazine hydrochloride by the method of liquid-mass spectroscopy in drugs for injection. Journal of Organic and Pharmaceutical Chemistry, 12(3), 47. [Link]

• Beckett, A. H., Essien, E. E., & Smyth, W. F. (1975). Polarographie method for the determination of the N-oxide, N-oxide-sulphoxide and sulphoxide metabolites of chlorpromazine. Journal of Pharmacy and Pharmacology, 27(S1), 49P. [Link]

• Jaworski, T. J., et al. (1993). Synthesis of the N-oxides of phenothiazine antipsychotic agents. Journal of Pharmaceutical Sciences, 82(3), 330-3. [Link]

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• Beckett, A. H., Navas, G. E., & Hutt, A. J. (1988). Metabolism of chlorpromazine and promazine in vitro: isolation and characterization of N-oxidation products. Xenobiotica, 18(1), 61-74. [Link]

• Wang, Y., et al. (2022). Determination of chlorpromazine and its metabolites in animal-derived foods using QuEChERS-based extraction, EMR. Food Chemistry, 390, 133178. [Link]

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Toxicology profile of Chlorpromazine N-Oxide impurities

Executive Summary

Chlorpromazine N-Oxide (CPZ-NO) represents a critical "qualified metabolite" impurity within the lifecycle of Chlorpromazine (CPZ) drug substances. Unlike random synthetic byproducts, CPZ-NO is a pharmacologically relevant metabolite formed via Flavin-containing Monooxygenase (FMO) pathways.

For the drug development professional, the safety profile of CPZ-NO hinges on the "Reductive Loop" : the in vivo reversion of the N-oxide back to the parent compound. This guide synthesizes the chemical stability, toxicological risk assessment (per ICH M7), and high-resolution analytical strategies required to control this impurity.

Part 1: Chemical Architecture & The Reductive Loop

Identity:

• Chemical Name: 3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine N-oxide[1]

• CAS: 1672-76-0[1][2][3]

• Molecular Weight: 334.86 g/mol (+16 Da vs. Parent)

• Key Characteristic: Polar, hydrophilic metabolite; distinct from the lipophilic parent.

The Stability Paradox: While CPZ-NO is chemically stable under ambient storage, it is metabolically unstable. Upon ingestion, enteric bacteria and hepatic reductases can deoxygenate the N-oxide back to Chlorpromazine. Consequently, the toxicology of the impurity is inextricably linked to the toxicology of the parent drug.

Visualizing the Metabolic Pathway

Figure 1: The Oxidative-Reductive cycling of Chlorpromazine, highlighting the N-Oxide's position as a reversible metabolite.

Caption: The "Reductive Loop" (dashed red line) allows CPZ N-Oxide to revert to the parent drug in vivo, a critical factor in safety qualification.

Part 2: Toxicological Profile & Risk Assessment

Genotoxicity Assessment (ICH M7 Context)

The primary concern for any pharmaceutical impurity is mutagenicity.[4]

• Structural Alert Status: Negative. Unlike aromatic N-oxides or nitro groups, tertiary aliphatic amine N-oxides (like CPZ-NO) are generally not considered structural alerts for genotoxicity under ICH M7 guidelines.

• Ames Test Prediction: In silico models (e.g., Lhasa Derek, Leadscope) typically predict CPZ-NO as negative, provided the parent CPZ is negative in the specific strain.

Cytotoxicity & Phototoxicity

Phenothiazines are notorious for phototoxicity.

• Mechanism: CPZ absorbs UV light, generating singlet oxygen and free radicals.

• N-Oxide Specifics: CPZ-NO is less phototoxic than the parent CPZ and the desmethyl metabolite. However, because it can revert to CPZ or degrade to the sulfoxide under UV stress, it must be protected from light during analysis to prevent false-positive toxicity readings in in vitro assays.

Qualification via "Metabolites in Safety Testing" (MIST)

Because CPZ-NO is a major human metabolite:

• The Logic: If the patient is exposed to higher levels of CPZ-NO through normal metabolism of the drug than they would be from the impurity present in the pill, the impurity is considered "Qualified by Metabolism."

• Action: You generally do not need to conduct separate animal toxicology studies for CPZ-NO if its levels in the drug product are below the exposure AUC (Area Under Curve) found in human plasma.

Part 3: Analytical Characterization Strategy

Challenge: Differentiating CPZ N-Oxide from CPZ Sulfoxide. Both have the same mass shift (+16 Da) and similar polarity. Solution: High-Performance Liquid Chromatography (HPLC) with Mass Spectrometry (MS).

Experimental Protocol: LC-MS/MS Separation

Objective: Quantify CPZ N-Oxide without interference from the Sulfoxide isobar.

1. Sample Preparation (Self-Validating Step):

• Why: CPZ N-oxide is thermally labile.

• Protocol: Use Cold Extraction. Dissolve sample in Acetonitrile:Water (50:50) at 4°C. Do not use ultrasonic baths for extended periods, as this can induce N-oxide degradation to the parent (false low) or oxidation to sulfoxide (false high).

2. Chromatographic Conditions:

• Column: C18 Reverse Phase (e.g., 150mm x 2.1mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH stabilizes the amine).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 90% B over 10 minutes.

• Critical Resolution Check: The N-Oxide typically elutes before the Sulfoxide due to higher polarity of the N-O bond compared to the S-O bond.

  • Acceptance Criterion: Resolution (

    ) between N-Oxide and Sulfoxide > 2.0.

3. Mass Spectrometry Settings:

• Ionization: ESI Positive Mode.

• MRM Transitions (Quantification):

  • CPZ N-Oxide:

    335.1 86.1 (Characteristic dimethylamine side chain fragment).

  • CPZ Sulfoxide:

    335.1 319.1 (Loss of oxygen).

  • Note: Distinct fragmentation patterns confirm identity despite identical parent mass.

Data Summary: Impurity Differentiation

Parameter	Chlorpromazine (Parent)	CPZ N-Oxide (Impurity)	CPZ Sulfoxide (Interferent)
Parent Ion ( )	319.1	335.1	335.1
Retention Time (Relative)	1.00 (Late)	~0.85 (Early)	~0.90 (Mid)
Key Fragment	86.1	58.1 / 86.1	319.1 (Loss of -O)
Thermal Stability	Stable	Labile (Reverts/Degrades)	Stable
ICH M7 Class	Parent	Class 5 (Non-mutagenic)	Class 5 (Non-mutagenic)

Part 4: Regulatory Control Workflow

This workflow guides the decision on whether to control CPZ-NO as a specified impurity or a qualified metabolite.

Decision Tree: Control Strategy

Figure 2: Workflow for establishing specification limits for CPZ N-Oxide.

Caption: ICH-aligned decision matrix. CPZ N-Oxide usually follows the "Qualified" path due to its metabolite status.

References

• International Council for Harmonisation (ICH). (2017). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.[4][5][6]Link

• Yeung, P. K., et al. (1993). Pharmacokinetics and metabolism of chlorpromazine in rats.[7][8] European Journal of Drug Metabolism and Pharmacokinetics. Link

• US Food and Drug Administration (FDA). (2008). Guidance for Industry: Safety Testing of Drug Metabolites (MIST).Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 443037: Chlorpromazine N-oxide.Link

• Ljunggren, B., & Moller, H. (1977).[9] Phenothiazine phototoxicity: an experimental study on chlorpromazine and its metabolites.[9][10] Journal of Investigative Dermatology.[9] Link

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An In-Depth Technical Guide to the Solubility Profiling of Chlorpromazine N-Oxide Maleic Acid Salt

Foreword: The Imperative of Solubility Data in Drug Development

In the landscape of pharmaceutical sciences, the aqueous solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability. It is a critical physicochemical parameter that dictates dissolution rate, and by extension, bioavailability, particularly for orally administered dosage forms. For ionizable compounds, the formation of salts is a primary strategy to modulate these properties. This guide focuses on Chlorpromazine N-Oxide Maleic Acid Salt, a derivative of Chlorpromazine, a widely-used antipsychotic agent. While the parent drug is well-characterized, the specific solubility properties of this maleate salt are not extensively documented in public literature.

This document, therefore, serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It is designed not merely to present data, but to provide a robust framework for determining, understanding, and interpreting the solubility profile of Chlorpromazine N-Oxide Maleic Acid Salt. We will delve into the causal relationships behind experimental design, ensuring that the protocols described are self-validating and grounded in established scientific principles.

Understanding the Components: A Physicochemical Overview

A thorough understanding of the individual components of the salt is paramount to predicting and interpreting its solubility behavior.

Chlorpromazine N-Oxide

Chlorpromazine N-Oxide is a metabolite of chlorpromazine, where the tertiary amino group in the side chain has been oxidized.[1] This modification can significantly alter the molecule's physicochemical properties, including its polarity and potential for hydrogen bonding, which in turn influences solubility.

• IUPAC Name: 3-(2-chlorophenothiazin-10-yl)-N,N-dimethylpropan-1-amine oxide[1][2]

• Molecular Formula: C₁₇H₁₉ClN₂OS[1][2]

• Molecular Weight: 334.86 g/mol [2]

The N-oxide functional group introduces a permanent dipole and increases the molecule's polarity compared to the parent chlorpromazine, which would generally be expected to increase aqueous solubility.

Maleic Acid

Maleic acid is a dicarboxylic acid commonly used in the pharmaceutical industry to form salts with basic drugs.[3] Its ability to form stable crystalline salts can enhance the stability and modulate the solubility of the API.[3][4]

• IUPAC Name: (Z)-but-2-enedioic acid[5]

• Molecular Formula: C₄H₄O₄[6]

• Molecular Weight: 116.07 g/mol [6]

• pKa values: Maleic acid has two pKa values, pKa₁ of approximately 1.9 and pKa₂ of around 6.2. This di-protic nature is a key factor in its interaction with basic compounds and its influence on the pH-solubility profile of the resulting salt.

The formation of a salt with maleic acid is a well-established strategy to improve the aqueous solubility and dissolution rate of basic drugs.[7]

The Rationale for Salt Formation and Its Impact on Solubility

The formation of a salt from a basic API like Chlorpromazine N-Oxide and an acidic counter-ion like maleic acid is a deliberate strategy to enhance solubility. The underlying principle is the conversion of a neutral, often less soluble molecule, into an ionized, more water-soluble species.[8] The solubility of the resulting salt is a complex interplay of the intrinsic solubilities of the free base and the salt, the pKa of the base and the acid, and the pH of the medium.[7][9]

For a salt of a weak base and a weak acid, the pH of the solution will be influenced by the hydrolysis of both the cation and the anion. The pH of a saturated solution of the salt will tend towards a value where the product of the concentrations of the free base and the free acid is minimized, which corresponds to the point of minimum solubility for the salt system.

Experimental Determination of Thermodynamic Solubility

The "gold standard" for determining the true equilibrium solubility of a compound is the shake-flask method.[10][11][12] This method ensures that the system has reached a state of thermodynamic equilibrium between the dissolved and solid states of the compound.

Core Protocol: Shake-Flask Method

This protocol outlines the steps to determine the thermodynamic solubility of Chlorpromazine N-Oxide Maleic Acid Salt in various aqueous media.

Materials and Equipment:

• Chlorpromazine N-Oxide Maleic Acid Salt (of known purity and solid form)[5]

• Calibrated pH meter and probe

• Analytical balance

• Thermostatically controlled shaker or incubator (e.g., set to 37 ± 1 °C for biorelevance)[13]

• Vials (e.g., glass, low-binding plastic)[14]

• Syringes and syringe filters (e.g., 0.22 µm PVDF)[14]

• HPLC system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• High-purity water

• Buffer salts (e.g., HCl, acetate, phosphate)[15]

• Biorelevant media components (e.g., FaSSIF/FeSSIF powders)[16][17][18]

Experimental Workflow Diagram:

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Procedure:

• Media Preparation: Prepare a range of aqueous solutions. According to regulatory guidelines (e.g., for Biopharmaceutics Classification System - BCS), this should include at least three pH conditions over the physiological range of 1.2 to 6.8, such as pH 1.2 (0.1 N HCl), pH 4.5 (acetate buffer), and pH 6.8 (phosphate buffer).[13][15] It is also highly recommended to use biorelevant media like Fasted State Simulated Intestinal Fluid (FaSSIF) and Fed State Simulated Intestinal Fluid (FeSSIF) to better predict in vivo performance.[16][17][19]

• Addition of API: Add an excess amount of Chlorpromazine N-Oxide Maleic Acid Salt to a vial containing a known volume of the prepared medium. The key is to ensure that undissolved solid remains at the end of the experiment, confirming that a saturated solution has been achieved.[12][20]

• Equilibration: Seal the vials and place them in a shaker set to a constant temperature (e.g., 25°C for standard physicochemical data or 37°C for physiological relevance).[15] Agitate the samples for a sufficient period to reach equilibrium. This can take anywhere from 24 to 72 hours.[10][21] It is advisable to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau.

• Phase Separation: After equilibration, allow the samples to stand to let the excess solid settle. Carefully withdraw a sample of the supernatant. It is critical to separate the liquid phase from the undissolved solid without disturbing the equilibrium. This is typically achieved by centrifugation followed by filtration through a low-binding syringe filter (e.g., 0.22 µm PVDF).[14]

• pH Measurement: Measure the pH of the suspension at the end of the experiment. This is crucial because the dissolution of a salt can alter the pH of the medium, and the final measured solubility must be reported with the corresponding final pH.[12][13]

• Quantification: Analyze the concentration of the dissolved Chlorpromazine N-Oxide in the filtrate using a validated analytical method. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and robust choice for this purpose.[22][23][24][25] A calibration curve must be prepared using standards of known concentrations.

• Solid-State Analysis: Recover the remaining solid from the vials and analyze its physical form using techniques like Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), or Thermogravimetric Analysis (TGA).[26][27] This is a critical self-validating step to check for any phase transformations (e.g., disproportionation of the salt to the free base) during the experiment.

Causality Behind Experimental Choices

• Why excess solid? To ensure the solution is saturated and in thermodynamic equilibrium with the solid phase.

• Why controlled temperature? Solubility is a temperature-dependent property. Maintaining a constant temperature is essential for reproducible results.

• Why measure final pH? The dissolution of a salt of a weak acid and weak base can significantly alter the pH of unbuffered or weakly buffered media. The measured solubility is only meaningful at the corresponding equilibrium pH.[28][29]

• Why biorelevant media? Simple buffers do not reflect the composition of gastrointestinal fluids, which contain bile salts and phospholipids that can form micelles and enhance the solubility of lipophilic compounds.[17][19] FaSSIF and FeSSIF provide a more accurate in vitro model to predict in vivo dissolution and absorption.[16][18]

• Why analyze the residual solid? The salt may convert to a different solid form (e.g., a polymorph or the free base) in the aqueous environment. This would mean the measured solubility corresponds to the new solid form, not the original one.[27][30]

Data Presentation and Interpretation

All quantitative data should be summarized in a clear and structured table to allow for easy comparison across different conditions.

Table 1: Solubility Profile of Chlorpromazine N-Oxide Maleic Acid Salt

Medium	Initial pH	Equilibrium pH	Temperature (°C)	Solubility (mg/mL)	Solubility (µM)	Solid Form Post-Equilibration (PXRD)
Purified Water	~7.0	TBD	25	TBD	TBD	TBD
0.1 N HCl	1.2	TBD	37	TBD	TBD	TBD
Acetate Buffer	4.5	TBD	37	TBD	TBD	TBD
Phosphate Buffer	6.8	TBD	37	TBD	TBD	TBD
FaSSIF	6.5	TBD	37	TBD	TBD	TBD
FeSSIF	5.0	TBD	37	TBD	TBD	TBD

TBD: To Be Determined experimentally.

Interpreting the pH-Solubility Profile:

The solubility of the salt is expected to be pH-dependent. A typical pH-solubility profile for a salt of a weak base will show higher solubility at lower pH values where the base is predominantly ionized. However, the presence of the dicarboxylic maleic acid complicates this. The profile will likely exhibit a "V" or "U" shape, with a point of minimum solubility (the intrinsic solubility of the salt). At pH values below this minimum, solubility will increase due to the protonation of the maleate anion. At pH values above this minimum, solubility will increase due to the deprotonation of the Chlorpromazine N-Oxide cation, leading to the potential precipitation of the free base if its intrinsic solubility is exceeded.

Logical Relationship Diagram:

Caption: Expected pH-Dependent Solubility Behavior.

Conclusion and Forward Look

This guide provides a comprehensive, scientifically-grounded framework for the determination and interpretation of the solubility of Chlorpromazine N-Oxide Maleic Acid Salt. By adhering to the detailed protocols for thermodynamic solubility measurement and paying close attention to critical parameters such as pH, temperature, and solid-state form, researchers can generate reliable and meaningful data. This information is indispensable for guiding formulation development, predicting in vivo performance, and ensuring the development of a safe and effective drug product. The principles and methodologies outlined herein are not only applicable to the topic compound but also serve as a robust template for the solubility characterization of other novel pharmaceutical salts.

References

• FaSSIF/FeSSIF/FaSSGF Biorelevant Dissolution Media. (n.d.). Biorelevant.com. Retrieved February 21, 2026, from [Link]

• Syed, M. (2025, March 4). Biorelevant Dissolution Media | FaSSIF & FeSSIF in Drug Development. Pharma Lesson. Retrieved February 21, 2026, from [Link]

• Juenemann, D., et al. (2009, August 25). Instant FaSSIF and FeSSIF—Biorelevance Meets Practicality. Dissolution Technologies. Retrieved February 21, 2026, from [Link]

• Dressman, J. B., & Reppas, C. (2000). The Use of Biorelevant Dissolution Media to Forecast the In Vivo Performance of a Drug. Pharmaceutical Technology. Retrieved February 21, 2026, from [Link]

• Solubility Check in FaSSIF FeSSIF by HPLC. (n.d.). Biorelevant.com. Retrieved February 21, 2026, from [Link]

• Al-Ghamdi, M. A., et al. (2025). Sensitive determination of chlorpromazine in pharmaceutical formulations and biological fluids using solid phase extraction followed by HPLC-UV and spectrophotometric analysis. RSC Publishing. Retrieved February 21, 2026, from [Link]

• Smith, F. P., & Low, C. B. (1979). Separation and Determination of Chlorpromazine and Some of Its Related Compounds by Reversed-Phase High Performance Liquid Chromatography. Journal of Chromatographic Science, Oxford Academic. Retrieved February 21, 2026, from [Link]

• Vlieg, J. H., et al. (2013, January 24). Solubility of Pharmaceuticals and Their Salts As a Function of pH. Industrial & Engineering Chemistry Research, ACS Publications. Retrieved February 21, 2026, from [Link]

• WHO. (2012). Annex 4: Proposal to waive in vivo bioequivalence requirements for WHO Model List of Essential Medicines immediate-release, solid oral dosage forms. World Health Organization (WHO). Retrieved February 21, 2026, from [Link]

• Chlorpromazine N-oxide. (n.d.). PubChem. Retrieved February 21, 2026, from [Link]

• Solid-State Characterization. (n.d.). Zasya Life Sciences. Retrieved February 21, 2026, from [Link]

• Serajuddin, A. T. M. (2010). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. Retrieved February 21, 2026, from [Link]

• Zawar, N., & Ammer, Z. (n.d.). PH and Solvent Effect on Drug Solubility. Retrieved February 21, 2026, from [Link]

• Puel, F., et al. (2010). Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). CORE. Retrieved February 21, 2026, from [Link]

• Chlorpromazine N-Oxide Sulfoxide. (n.d.). PubChem. Retrieved February 21, 2026, from [Link]

• Thermodynamic solubility. (n.d.). PCBIS. Retrieved February 21, 2026, from [Link]

• Why salt formation of weak acid increases the drug solubility? (2023, February 8). ResearchGate. Retrieved February 21, 2026, from [Link]

• Shah, V. P., et al. (2013). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Retrieved February 21, 2026, from [Link]

• Monika, K., et al. (2010, September 15). RP- HPLC Method for the Quantitation of Chlorpromazine HCL and Trihexiphenidyl HCL Simultaneously. iosrphr.org. Retrieved February 21, 2026, from [Link]

• Shake-Flask Solubility Assay. (n.d.). Bienta.net. Retrieved February 21, 2026, from [Link]

• Al-Ghamdi, M. A., et al. (2025, April 11). Sensitive determination of chlorpromazine in pharmaceutical formulations and biological fluids using solid phase extraction followed by HPLC-UV and spectrophotometric analysis. PMC. Retrieved February 21, 2026, from [Link]

• Maleic Acid as a Co-Former for Pharmaceutically Active GABA Derivatives: Mechanochemistry or Solvent Crystallization? (2023, March 10). MDPI. Retrieved February 21, 2026, from [Link]

• Maleic acid. (n.d.). Wikipedia. Retrieved February 21, 2026, from [Link]

• Solid State Characterization. (n.d.). Selvita. Retrieved February 21, 2026, from [Link]

• Can anyone tell me how to perform equilibrium solubility studies step by step practically? (2013, November 12). ResearchGate. Retrieved February 21, 2026, from [Link]

• Any official guideline to conduct solubility studies? (2013, October 25). ResearchGate. Retrieved February 21, 2026, from [Link]

• Maleic acid salts - Evaluation statement. (2022, January 14). Australian Industrial Chemicals Introduction Scheme. Retrieved February 21, 2026, from [Link]

• Guideline on the chemistry of active substances. (2016, November 15). EMA. Retrieved February 21, 2026, from [Link]

• Dahan, A., et al. (2018, February 6). Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. PubMed. Retrieved February 21, 2026, from [Link]

• Monika, K., et al. (2018, August 14). optimization and verification of rp-hplc method for analysis of assay of chlorpromazine hcl. PHARMACEUTICAL SCIENCES. Retrieved February 21, 2026, from [Link]

• BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS. (2019, November 20). ICH. Retrieved February 21, 2026, from [Link]

• Salts and solid forms of a compound having apj receptor activity. (n.d.). Google Patents.

• Chlorpromazine. (n.d.). PubChem. Retrieved February 21, 2026, from [Link]

• Chemical Properties of Chlorpromazine (CAS 50-53-3). (n.d.). Cheméo. Retrieved February 21, 2026, from [Link]

• Structural Characterization of Pharmaceutical Cocrystals with the Use of Laboratory X-ray Powder Diffraction Patterns. (2023, April 9). MDPI. Retrieved February 21, 2026, from [Link]

• Solid State Characterization of Pharmaceutical. (n.d.). ResearchGate. Retrieved February 21, 2026, from [Link]

• New crystal form of maleic acid observed. (2005, December 7). Chemistry World. Retrieved February 21, 2026, from [Link]

• Chlorpromazine N-Oxide Sulfoxide CAS#: 10404-90-7. (n.d.). ChemWhat. Retrieved February 21, 2026, from [Link]

• Chlorpromazine Sulfoxide N-Oxide (Maleate Salt). (n.d.). Veeprho. Retrieved February 21, 2026, from [Link]

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Protocols & Analytical Methods

Application Note: Preparation of Chlorpromazine N-Oxide Maleic Acid Salt Reference Standard

This Application Note is designed as a definitive technical guide for the preparation, purification, and characterization of Chlorpromazine N-Oxide Maleic Acid Salt . It addresses the specific challenges of phenothiazine chemistry, particularly the regioselectivity required to distinguish N-oxidation from S-oxidation.

Abstract & Scope

Chlorpromazine N-oxide is a primary metabolite and potential degradation product of the antipsychotic drug Chlorpromazine. Its reliable identification in biological matrices and pharmaceutical formulations requires a high-purity reference standard. This protocol details the regioselective synthesis of Chlorpromazine N-oxide, its stabilization as a Maleic Acid salt, and the critical analytical discrimination between the N-oxide and its structural isomer, Chlorpromazine Sulfoxide.

Scientific Background & Strategy

The Regioselectivity Challenge

The phenothiazine scaffold contains two oxidation-prone sites:

• The Thiazine Sulfur (S): Susceptible to oxidation to sulfoxide (S=O) and sulfone (O=S=O).

• The Side-Chain Tertiary Amine (N): Susceptible to oxidation to N-oxide (N→O).

Critical Insight: Both the N-oxide and the Sulfoxide share the same molecular formula (

) and nominal mass ( ), making Mass Spectrometry alone insufficient for differentiation.

• Synthetic Choice: We utilize meta-Chloroperoxybenzoic acid (mCPBA) at controlled temperatures (

  ). While Hydrogen Peroxide ( ) is often used, mCPBA in non-polar solvents (DCM) offers superior kinetic control to favor N-oxidation over S-oxidation when stoichiometry is strictly managed [1, 2].

• Salt Choice: The N-oxide free base is hygroscopic and prone to degradation (Cope elimination). The Maleate salt is selected for its crystallinity and enhanced stability, facilitating long-term storage as a reference material.

Reaction Scheme

The synthesis proceeds in three phases:

• Free Basing: Liberation of Chlorpromazine from its HCl salt.

• N-Oxidation: Electrophilic attack of mCPBA on the tertiary amine.

• Salt Formation: Stabilization with Maleic Acid.

Figure 1: Step-by-step synthetic workflow for the preparation of the reference standard.

Experimental Protocol

Materials

• Precursor: Chlorpromazine Hydrochloride (USP/EP Grade).

• Oxidant: m-Chloroperoxybenzoic acid (mCPBA),

  purity (titrate before use for precision).

• Acid: Maleic Acid (

  ).

• Solvents: Dichloromethane (DCM), Acetone, Diethyl Ether, 1M NaOH.

Step 1: Preparation of Chlorpromazine Free Base

• Dissolve 5.0 g (14.0 mmol) of Chlorpromazine HCl in 50 mL of distilled water.

• Add 20 mL of 1M NaOH solution dropwise while stirring. The solution will become cloudy as the free base precipitates.

• Extract the mixture with Dichloromethane (DCM) (

  mL).

• Combine organic layers, dry over anhydrous

  , and filter.

• Concentrate the filtrate in vacuo to yield Chlorpromazine Free Base as a yellow oil.

  • Checkpoint: Verify absence of HCl by testing pH of a wetted aliquot.

Step 2: Regioselective N-Oxidation

• Dissolve the Free Base (approx. 4.4 g, 13.8 mmol) in 100 mL of anhydrous DCM.

• Cool the solution to 0–5°C in an ice bath. Temperature control is critical to prevent S-oxidation.

• Dissolve 1.0 equivalent of mCPBA (corrected for purity) in 30 mL DCM.

• Add the mCPBA solution dropwise over 30 minutes.

• Stir at 0°C for 2 hours, then allow to warm to room temperature for 1 hour.

• Workup: Wash the organic layer with 10%

  ( mL) to remove m-chlorobenzoic acid byproduct.

• Dry over

  and evaporate solvent. The crude N-oxide is typically a glassy solid.

Step 3: Maleate Salt Formation & Crystallization

• Dissolve the crude N-oxide (1.0 g) in a minimum amount of warm Acetone (approx. 5-10 mL).

• In a separate vessel, dissolve 1.0 equivalent of Maleic Acid in warm Acetone.

• Add the Maleic Acid solution to the N-oxide solution while stirring.

• If precipitation is not immediate, add Diethyl Ether dropwise until slight turbidity appears.

• Store at 4°C overnight to crystallize.

• Filter the white/off-white crystals and wash with cold ether.

• Drying: Dry under high vacuum at 40°C for 4 hours.

Characterization & Validation (Self-Validating System)

To ensure the integrity of the reference standard, you must prove (A) the salt stoichiometry and (B) the absence of the sulfoxide isomer.

Analytical Discrimination Strategy

Feature	Chlorpromazine N-Oxide	Chlorpromazine Sulfoxide
Mass (m/z)	~335	~335
IR Spectrum	No band at 1030-1070 cm⁻¹	Strong S=O stretch at ~1030-1070 cm⁻¹ [3]
1H-NMR	N-Methyls: Downfield shift (~3.1-3.3 ppm)	Aromatic: Shielding/Deshielding effects
HPLC RT	Typically elutes earlier (more polar)	Elutes later than N-oxide

HPLC Purity Method

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase: Gradient of Ammonium Acetate buffer (pH 4.5) and Acetonitrile.

• Detection: UV at 254 nm.

• Criteria: Purity > 98%. No peak should correspond to the Sulfoxide retention time (determined by injecting a Sulfoxide standard if available, or forced degradation sample).

Structural Confirmation Logic

Use the following logic flow to validate the synthesized material:

Figure 2: Analytical decision tree for distinguishing N-oxide from Sulfoxide.

Storage and Stability

• Light Sensitivity: Phenothiazines are extremely photosensitive. All operations must be performed under amber light or low-light conditions. Store the final salt in amber glass vials .

• Hygroscopicity: The maleate salt is less hygroscopic than the free base but should still be stored in a desiccator at -20°C.

References

• Synthesis of N-oxides of phenothiazine antipsychotic agents. Journal of Pharmaceutical Sciences, 1993.

• Beyond the Phenothiazine Core: Mechanistic Insights into the Three-Electron Oxidation of Chlorpromazine. International Journal of Molecular Sciences, 2025.

• Electrochemical Synthesis of the In Human S-oxide Metabolites of Phenothiazine-Containing Antipsychotic Medications. Molecules, 2024.

• Chlorpromazine Sulfoxide N-Oxide (Maleate Salt) Reference Material. Veeprho Standards.

Application Note: Stability &amp; Handling of Chlorpromazine N-Oxide Maleic Acid Salt

Executive Summary

Chlorpromazine N-Oxide (CPZ-NO) is a critical metabolite of the antipsychotic Chlorpromazine (CPZ). In bioanalytical assays, it serves as a marker for N-oxidation metabolic pathways (mediated by FMO enzymes and CYPs). However, CPZ-NO is chemically labile. It is susceptible to photoreduction (reverting to the parent drug), thermal rearrangement , and isobaric interference with Chlorpromazine Sulfoxide (CPZ-SO).

This guide provides a rigorous, self-validating protocol for the preparation, storage, and analytical verification of CPZ-NO Maleic Acid Salt stock solutions.

Physicochemical Profile & Critical Instability Factors

The Molecule

• Compound: Chlorpromazine N-Oxide Maleic Acid Salt

• Core Instability: The N-O bond is thermodynamically less stable than the S-O bond found in its sulfoxide isomer.

• Salt Form: The maleate salt enhances water solubility compared to the free base, but it introduces hygroscopicity.

The "Isobaric Trap"

A common failure mode in CPZ metabolite quantification is the misidentification of the N-oxide and Sulfoxide forms. Both add exactly one oxygen atom to the parent structure, resulting in identical molecular weights.

Compound	Formula	Monoisotopic Mass (Da)	Stability
Chlorpromazine (Parent)	C₁₇H₁₉ClN₂S	318.09	Moderate (Light Sensitive)
CPZ N-Oxide (Target)	C₁₇H₁₉ClN₂OS	334.09	Low (Redox/Light Sensitive)
CPZ Sulfoxide (Impurity)	C₁₇H₁₉ClN₂OS	334.09	High (Stable Oxidation Product)

Key Insight: Mass Spectrometry (LC-MS) alone cannot distinguish these isomers without specific fragmentation optimization. Chromatographic separation is the only reliable validation method.

Degradation Pathways (Visualized)

The following diagram illustrates the degradation risks during storage. The N-oxide can revert to the parent drug (reduction) or rearrange, while the parent drug can oxidize to the stable sulfoxide.

Figure 1: The primary risk is the reversion of N-Oxide to the Parent Drug (Red) via photoreduction, and the formation of the isobaric Sulfoxide (Yellow).

Protocol: Stock Solution Preparation

Objective: Create a 10 mM Stock Solution. Pre-requisites: Amber glassware, Argon/Nitrogen gas, Analytical Balance (0.01 mg precision).

Step 1: Solvent Selection

Do not use water for the primary stock. Aqueous solutions of CPZ-NO are prone to pH-dependent hydrolysis and opalescence (precipitation) over time.

• Primary Solvent: DMSO (Dimethyl Sulfoxide) . Anhydrous, ≥99.9%.

• Why? DMSO stabilizes the dipole of the N-oxide bond and prevents hydrolysis better than protic solvents like Methanol.

Step 2: Mass Correction Calculation

Commercial standards are often the Maleic Acid salt. You must correct for the salt mass to achieve an accurate molarity of the active moiety.

Example:

• MW (CPZ N-Oxide Free Base) ≈ 334.86 g/mol

• MW (Maleic Acid) ≈ 116.07 g/mol

• MW (Salt, 1:1 stoichiometry) ≈ 450.93 g/mol

• Correction Factor: 1.35

Step 3: Dissolution Procedure

• Environment: Dim the lights or use Red/Amber LED lab lighting. Phenothiazines degrade rapidly under standard fluorescent tubes (emission ~400-500nm).

• Weighing: Weigh the target amount of CPZ-NO Maleate into an Amber volumetric flask.

• Solvation: Add DMSO to 80% of volume. Sonicate briefly (max 30 seconds) in a bath not exceeding 25°C. Heat promotes N-oxide decomposition.

• Fill: Dilute to volume with DMSO.

• Inerting: Gently purge the headspace with Argon or Nitrogen for 15 seconds to displace oxygen.

• Aliquot: Immediately dispense into single-use amber HPLC vials (glass preferred over plastic to minimize sorption).

Storage & Stability Matrix

Storage Condition	Expected Stability	Notes
-80°C (DMSO)	12 Months	Recommended. Minimal redox activity.
-20°C (DMSO)	3-6 Months	Acceptable for short-term studies.
4°C (Refrigerated)	< 1 Week	Risk of slow thermal degradation.
Room Temp (Solution)	< 24 Hours	Unsafe. Significant photoreduction risk.
Freeze/Thaw Cycles	Max 3 Cycles	Repeated condensation introduces moisture.

Analytical Validation (QC)

Before using stored stock, you must validate integrity. A simple UV check is insufficient because the Parent and N-oxide have overlapping spectra. You must use HPLC to separate the Isobaric Impurity .

QC Method: HPLC-UV/MS

• Column: C18 End-capped (e.g., Waters XBridge or Phenomenex Kinetex), 3.5 µm, 150 x 4.6 mm.

• Mobile Phase A: Water + 0.1% Formic Acid (or 10mM Ammonium Acetate for pH stability).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 254 nm (universal) and 300 nm (specific to phenothiazine core).

Validation Logic (Decision Tree)

Figure 2: Validation logic. Note that CPZ (Parent) usually elutes LATER than N-oxide in Reverse Phase due to higher lipophilicity, but Sulfoxide elution can vary based on pH. Always run a mix of Parent + N-Oxide to confirm retention times.

Troubleshooting & FAQs

Q: My solution turned pink/reddish.

• Cause: This is the "Pink Phenothiazine" reaction, indicating radical cation formation and oxidation.

• Action: Discard immediately. The stock has undergone significant oxidative degradation.

Q: Can I use Methanol for the stock?

• Answer: Methanol is acceptable for working dilutions (e.g., 100 µM) used immediately. For long-term stock (10 mM), DMSO is superior because it is aprotic and less likely to facilitate proton-transfer reactions that catalyze N-oxide rearrangement.

Q: How do I distinguish N-Oxide from Sulfoxide if I don't have standards for both?

• Technique: Chemical Reduction Test. Treat a small aliquot with a mild reducing agent (e.g., Titanium(III) chloride or metabisulfite).

  • N-Oxide: Will rapidly reduce to the Parent (CPZ).

  • Sulfoxide: Is chemically robust and will not easily reduce under mild conditions.

References

• Metabolic Pathways & Stability

  • Jaworski, T. J., et al. (1988).[2] The metabolism of chlorpromazine N-oxide in the rat. Xenobiotica. Link

  • Mechanism:[3][4][5] Highlights the in vivo reduction of N-oxide back to parent, mirroring in vitro instability.

• Photostability of Phenothiazines

  • Onoue, S., et al. (2008). Photosafety Screening of Phenothiazine Derivatives. Toxicological Sciences. Link

  • Data: Establishes the rapid ROS generation and degradation of the phenothiazine core under UV/VIS light.

• Analytical Separation (Isobaric Interference)

  • Trautwein, C., & Kümmerer, K. (2012).[6] Degradation of the tricyclic antipsychotic drug chlorpromazine... identification by LC-MSn. Journal of Chromatography B. Link

  • Protocol: Provides LC-MS conditions for separ

• General Handling of Light-Sensitive Standards

  • ICH Guideline Q1B.[4][7] Photostability Testing of New Drug Substances and Products. Link

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. The metabolism of chlorpromazine N-oxide in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Protection of Light sensitive Drugs - Pharma Manual [pharmamanual.com]
• 5. researchgate.net [researchgate.net]
• 6. Degradation of the tricyclic antipsychotic drug chlorpromazine under environmental conditions, identification of its main aquatic biotic and abiotic transformation products by LC-MSn and their effects on environmental bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pharmadevils.com [pharmadevils.com]

Application Note: A Robust Gradient Elution HPLC-UV Method for the Separation and Quantification of Chlorpromazine N-Oxide

Abstract

This application note presents a detailed, robust, and reproducible gradient elution High-Performance Liquid Chromatography (HPLC) method for the separation of Chlorpromazine N-Oxide from its parent compound, Chlorpromazine, and other related impurities like Chlorpromazine Sulfoxide. Chlorpromazine N-Oxide is a key metabolite and potential degradation product of Chlorpromazine, a widely used antipsychotic medication[1][2]. Due to its increased polarity compared to the parent drug, its separation presents a common analytical challenge. This guide provides a comprehensive protocol grounded in chromatographic principles, explaining the rationale behind parameter selection to empower researchers in drug development and quality control to achieve optimal and reliable separation.

Introduction and Scientific Principles

Chlorpromazine (CPZ) is a phenothiazine-class drug extensively used in treating psychotic disorders[3]. Its metabolism is complex, yielding over 10 major metabolites, including hydroxylated, N-oxidized, sulfoxidized, and demethylated forms[3]. The N-oxide and sulfoxide derivatives are particularly important as they are common products of metabolism and degradation[4][5].

The analytical challenge in separating these compounds lies in their differing polarities. Chlorpromazine itself is highly lipophilic (XLogP3 ≈ 5.2)[1]. The addition of an oxygen atom to the tertiary amine to form Chlorpromazine N-Oxide (CPZ-NO) or to the sulfur atom to form Chlorpromazine Sulfoxide (CPZ-SO) significantly increases the molecule's polarity[6][7].

Reversed-phase HPLC (RP-HPLC) is the predominant technique for this type of analysis, utilizing a non-polar stationary phase and a polar mobile phase to separate compounds based on hydrophobic interactions[8]. Highly polar compounds, like CPZ-NO, tend to have weak interactions with traditional C18 stationary phases, often leading to poor retention and co-elution with the solvent front[9][10]. A gradient elution, where the mobile phase composition is changed over time from weaker (more aqueous) to stronger (more organic), is essential. This approach allows for the retention and sharp elution of the polar N-oxide in the early, highly aqueous phase, while subsequently eluting the less polar parent drug and sulfoxide as the organic content increases[8].

The selection of mobile phase pH is also critical. With a pKa of 9.3, the parent chlorpromazine is cationic at neutral and acidic pH[1]. Maintaining a slightly acidic pH (e.g., 3-5) ensures the protonation of any residual basic analytes, leading to consistent interactions and improved peak shapes. The use of a volatile buffer like ammonium formate makes the method compatible with mass spectrometry (MS) for further characterization if needed[4].

Method Development Workflow

The development of a robust HPLC method follows a logical progression. The following diagram illustrates the key stages, from initial analyte assessment to final method validation.

Caption: Logical workflow for HPLC method development.

Detailed Application Protocol

This protocol is designed for a standard HPLC system equipped with a UV-Vis detector.

Instrumentation and Materials

• HPLC System: Quaternary or Binary HPLC system with degasser, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

• Chromatography Column: C18 reversed-phase column (e.g., XTerra MS C18, 4.6 x 250 mm, 5 µm particle size, or equivalent)[4].

• Reagents:

  • Acetonitrile (ACN), HPLC Grade or higher.

  • Water, HPLC or Milli-Q grade.

  • Ammonium formate, analytical grade.

  • Formic acid, analytical grade.

• Standards: Chlorpromazine N-Oxide, Chlorpromazine HCl, Chlorpromazine Sulfoxide reference standards.

Mobile Phase Preparation

• Mobile Phase A (Aqueous): 10 mM Ammonium Formate in Water, pH 3.5.

  • Weigh 0.63 g of ammonium formate and dissolve in 1 L of HPLC-grade water.

  • Adjust the pH to 3.5 using formic acid.

  • Filter through a 0.22 µm membrane filter and degas.

• Mobile Phase B (Organic): Acetonitrile.

  • Filter through a 0.22 µm membrane filter and degas.

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve approximately 10 mg of each reference standard (Chlorpromazine N-Oxide, Chlorpromazine HCl, Chlorpromazine Sulfoxide) into separate 10 mL volumetric flasks using methanol as the diluent.

• Working Standard Mixture (10 µg/mL): Pipette 100 µL of each stock solution into a single 10 mL volumetric flask. Dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B. This solution should be stored protected from light and at 4°C, as phenothiazines can be light-sensitive[11].

Chromatographic Conditions

All quantitative data and instrumental parameters are summarized in the table below for ease of reference.

Parameter	Recommended Setting
Column	C18 Reversed-Phase, 4.6 x 250 mm, 5 µm
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.5 (adjusted with Formic Acid)
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	30°C[4]
UV Detection	254 nm[12]
Injection Volume	10 µL
Run Time	20 minutes
Gradient Program	See Table Below

Gradient Elution Program:

Time (minutes)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	1.0	90.0	10.0	-
12.00	1.0	10.0	90.0	6
15.00	1.0	10.0	90.0	6
15.10	1.0	90.0	10.0	6
20.00	1.0	90.0	10.0	6

Expected Results and Discussion

Executing this method should yield a clear separation of the three primary components.

• Elution Order: Based on polarity, the expected elution order is:

  • Chlorpromazine N-Oxide (CPZ-NO): The most polar compound, expected to elute first.

  • Chlorpromazine Sulfoxide (CPZ-SO): Intermediate polarity.

  • Chlorpromazine (CPZ): The least polar (most hydrophobic) parent compound, expected to elute last[8][13].

• Rationale for the Gradient: The initial condition of 90% aqueous mobile phase is crucial for retaining the highly polar Chlorpromazine N-Oxide on the C18 column[14]. The long, linear gradient from 10% to 90% acetonitrile over 12 minutes provides the resolving power to separate compounds with subtle differences in hydrophobicity. The hold at 90% acetonitrile ensures that any highly non-polar impurities are eluted from the column. Finally, the program returns to the initial conditions and holds for 5 minutes to ensure the column is fully re-equilibrated before the next injection, which is critical for reproducible retention times[8].

• System Suitability: Before analyzing samples, the system suitability should be confirmed by injecting the working standard mixture at least five times. Typical parameters to assess include:

  • Resolution (Rs): The resolution between adjacent peaks (CPZ-NO and CPZ-SO; CPZ-SO and CPZ) should be > 2.0.

  • Tailing Factor (Tf): Should be between 0.9 and 1.5 for all peaks.

  • Relative Standard Deviation (%RSD): The %RSD for retention time and peak area should be < 2.0%.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the separation of Chlorpromazine N-Oxide using gradient elution RP-HPLC. By explaining the causality behind the selection of the column, mobile phases, and gradient profile, this guide serves as a robust starting point for researchers. The method is designed for specificity, reproducibility, and reliability, making it suitable for routine quality control, stability testing, and metabolic studies involving Chlorpromazine and its related substances.

References

• Curry, S. H., & Evans, S. (1976). A note on the assay of chlorpromazine N-oxide and its sulphoxide in plasma and urine. Journal of Pharmacy and Pharmacology, 28(5), 467-468. Available at: [Link]

• Khanyn, V. A., Moiseev, O. O., Honcharova, N. B., & Kotenko, O. M. (2015). The study of degradation products of chlorpromazine hydrochloride by the method of liquid-mass spectroscopy in drugs for injection. Journal of Organic and Pharmaceutical Chemistry, 13(3(51)), 59-65. Available at: [Link]

• Midha, K. K., Cooper, J. K., & Hubbard, J. W. (1983). Therapeutic monitoring of chlorpromazine. IV: Comparison of a new high-performance liquid chromatographic method with radioimmunoassays for parent drug and some of its major metabolites. Therapeutic Drug Monitoring, 5(2), 159-169. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Chlorpromazine. PubChem Compound Summary for CID 2726. Retrieved February 21, 2026, from [Link].

• National Center for Biotechnology Information. (n.d.). Chlorpromazine N-oxide. PubChem Compound Summary for CID 443037. Retrieved February 21, 2026, from [Link].

• National Center for Biotechnology Information. (n.d.). Chlorpromazine sulfoxide. PubChem Compound Summary for CID 13749. Retrieved February 21, 2026, from [Link].

• Resolian. (2025, December 2). HPLC-UV Method Development for Highly Polar Impurities. Available at: [Link]

• Smith, R. M., & Hurdley, T. G. (1986). The separation and determination of chlorpromazine and some of its related compounds by reversed-phase high performance liquid chromatography. Biomedical Chromatography, 1(4), 161-165. Available at: [Link]

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available at: [Link]

• Wikipedia contributors. (n.d.). Chlorpromazine. In Wikipedia. Retrieved February 21, 2026, from [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Available at: [Link]

• PerkinElmer. (2023, December 8). Strategies to Enable and Simplify HPLC Polar Compound Separation. Available at: [Link]

• Arimi, A., Dillert, R., Dräger, A., & Bahnemann, D. W. (2019). Light-Induced Reactions of Chlorpromazine in the Presence of a Heterogeneous Photocatalyst: Formation of a Long-Lasting Sulfoxide. Molecules, 24(14), 2673. Available at: [Link]

• Liu, Y., Wang, J., Zhang, Y., Wang, Y., & Wang, Z. (2022). Determination of chlorpromazine and its metabolites in animal-derived foods using QuEChERS-based extraction, EMR-lipid cleanup and UPLC-MS/MS. Food Chemistry, 390, 133177. Available at: [Link]

• Pinto, A., Barroso, M., Paíga, P., & Delerue-Matos, C. (2023). Evaluation of Antipsychotic Drugs' Stability in Oral Fluid Samples. Molecules, 28(5), 2056. Available at: [Link]

• Rosario, M., & Reid, E. (1980). Determination of Chlorpromazine and Its Sulfoxide and 7-Hydroxy Metabolites by Ion-Pair High Pressure Liquid Chromatography. Journal of Liquid Chromatography, 3(4), 577-587. Available at: [Link]

• Reif, R. D., & House, J. E. (1980). The separation and determination of chlorpromazine and some of its related compounds by reversed-phase high performance liquid chromatography. Journal of Liquid Chromatography, 3(5), 723-733. Available at: [Link]

Sources

• 1. Chlorpromazine | C17H19ClN2S | CID 2726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The study of degradation products of chlorpromazine hydrochloride by the method of liquid-mass spectroscopy in drugs for injection | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 3. Chlorpromazine - Wikipedia [en.wikipedia.org]
• 4. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 5. Light-Induced Reactions of Chlorpromazine in the Presence of a Heterogeneous Photocatalyst: Formation of a Long-Lasting Sulfoxide [mdpi.com]
• 6. Chlorpromazine N-oxide | C17H19ClN2OS | CID 443037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ChlorproMazine Sulfoxide | 969-99-3 [chemicalbook.com]
• 8. chromtech.com [chromtech.com]
• 9. resolian.com [resolian.com]
• 10. sepscience.com [sepscience.com]
• 11. Evaluation of Antipsychotic Drugs’ Stability in Oral Fluid Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The separation and determination of chlorpromazine and some of its related compounds by reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Reverse-phase HPLC method for measuring polarity distributions of natural organic matter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. waters.com [waters.com]

Application Note: High-Purity Synthesis of Chlorpromazine N-Oxide Maleate for Bioanalytical Standards

Executive Summary

Chlorpromazine N-oxide is a primary metabolite of the antipsychotic drug chlorpromazine (CPZ). In pharmacokinetic (PK) and toxicological research, high-purity reference standards of this metabolite are critical for distinguishing metabolic pathways (N-oxidation vs. S-oxidation).

This guide details the chemoselective synthesis of Chlorpromazine N-oxide and its subsequent stabilization as a Maleic Acid salt . The core challenge addressed here is the competing oxidation of the phenothiazine sulfur atom (sulfoxidation), which occurs readily alongside N-oxidation. This protocol utilizes kinetic control via temperature modulation and specific oxidant stoichiometry to maximize N-oxide yield, followed by a rigorous purification step to ensure "Research Grade" purity (>98%).

Strategic Considerations: The Selectivity Challenge

The synthesis of Chlorpromazine N-oxide is governed by the nucleophilicity of two distinct sites:

• The Tertiary Amine (Side Chain): The target for N-oxidation. It is a "hard" nucleophile.

• The Phenothiazine Sulfur (Ring System): The site of impurity formation (Sulfoxide). It is a "soft" nucleophile and highly susceptible to oxidation.

The Solution: We utilize 3-Chloroperoxybenzoic acid (mCPBA) at low temperatures (-20°C) . While Hydrogen Peroxide (

) is a common oxidant, it often requires higher temperatures or longer reaction times that promote thermodynamic S-oxidation. mCPBA allows for rapid reaction at low temperatures, favoring the kinetic N-oxidation product before the sulfur atom reacts significantly.

Why Maleic Acid? Free base N-oxides are often hygroscopic oils or unstable solids prone to Cope elimination or reduction. The Maleate salt provides a crystalline, non-hygroscopic lattice that stabilizes the N-oxide moiety, ensuring long-term shelf stability for analytical standards.

Visual Workflow (Logic & Pathway)

The following diagram outlines the critical decision points and flow of the synthesis, highlighting the separation of the target N-oxide from the Sulfoxide impurity.

Caption: Workflow emphasizing the purification step required to remove S-oxidized byproducts before salt formation.

Detailed Protocol

Phase 1: Preparation of Chlorpromazine Free Base

Note: If starting with commercially available Chlorpromazine Base, skip to Phase 2.

Reagents:

• Chlorpromazine Hydrochloride (CPZ-HCl)

• Sodium Hydroxide (1M NaOH)

• Dichloromethane (DCM)

• Brine (Saturated NaCl)

Procedure:

• Dissolve 5.0 g of CPZ-HCl in 50 mL of deionized water.

• Slowly add 1M NaOH with stirring until pH reaches ~10-11. The solution will become cloudy as the free base precipitates/oils out.

• Extract the mixture with DCM (

  mL).

• Combine organic layers and wash with brine (20 mL).

• Dry over anhydrous

  , filter, and evaporate under reduced pressure (rotary evaporator) to yield a yellow oil (CPZ Free Base).

Phase 2: Chemoselective N-Oxidation

Reagents:

• CPZ Free Base (from Phase 1)

• mCPBA (3-Chloroperoxybenzoic acid), 77% max purity grade.

• Dichloromethane (DCM), anhydrous.

• Basic Alumina (for chromatography).

Procedure:

• Setup: Dissolve 1.0 equivalent (eq) of CPZ Free Base in anhydrous DCM (concentration ~0.1 M). Cool the solution to -20°C using a dry ice/acetone bath or cryostat.

• Addition: Dissolve 1.05 eq of mCPBA in a minimal amount of DCM. Add this solution dropwise to the CPZ solution over 30 minutes.

  • Critical Control Point: Maintain temperature below -10°C. Higher temperatures accelerate S-oxidation.

• Reaction: Stir at -20°C for 2 hours. Monitor by TLC (Alumina plate; Mobile phase:

  :MeOH 9:1). The N-oxide is more polar than the starting material but less polar than the Sulfoxide.

• Quench: Wash the reaction mixture with 10%

  solution ( ) to remove m-chlorobenzoic acid byproduct.

• Drying: Dry the organic layer over

  (avoid acidic drying agents like silica or which might induce decomposition).

• Purification (Mandatory): The crude oil contains CPZ N-oxide and traces of CPZ Sulfoxide.

  • Load onto a Basic Alumina column (Activity Grade II or III).

  • Elute with Chloroform, gradually increasing polarity with Methanol (0%

    5% MeOH).

  • Collect fractions containing the pure N-oxide. Evaporate to yield the purified Free Base N-Oxide.

Phase 3: Maleic Acid Salt Formation

Reagents:

• Purified CPZ N-Oxide (Free Base)

• Maleic Acid (High Purity)

• Acetone (HPLC Grade)

• Diethyl Ether[1][2]

Procedure:

• Dissolve the purified CPZ N-Oxide (1.0 eq) in a minimum volume of Acetone at room temperature.

• In a separate vessel, dissolve Maleic Acid (1.0 eq) in Acetone.

• Add the Maleic Acid solution dropwise to the N-Oxide solution with constant stirring.

• Stir for 30 minutes. If precipitation does not occur, add Diethyl Ether dropwise until turbidity is observed.

• Cool to 4°C overnight to maximize crystallization.

• Filter the white/off-white solid under inert atmosphere (Nitrogen).

• Drying: Dry in a vacuum desiccator over

  for 24 hours.

Analytical Validation (QC)

To confirm the identity and purity of the synthesized salt, the following analytical signatures must be verified.

Method	Parameter	Expected Result (N-Oxide Specific)	Distinction from Sulfoxide
H-NMR	N-Methyl Protons	Significant downfield shift ( ~3.1-3.3 ppm) compared to parent drug ( ~2.2 ppm).	Sulfoxide shows shift in aromatic protons adjacent to sulfur, but less shift on N-methyls.
MS (ESI+)	Molecular Ion	m/z (for Cl-35 isotope).	Sulfoxide has same mass (isobaric). MS alone is insufficient .
HPLC	Retention Time	Elutes before CPZ parent but after Sulfoxide on C18 columns (pH dependent).	Sulfoxide is generally more polar and elutes earlier in Reverse Phase.
IR	Functional Groups	Strong N-O stretch ~950-970 .	Sulfoxide shows strong S=O stretch ~1030-1070 .

Critical Distinction Note: The Mass Spectrum (MS) of Chlorpromazine N-oxide and Chlorpromazine Sulfoxide are isobaric (Same MW: 334.86 g/mol for free base). NMR is the definitive method for structural confirmation. The N-oxide will show a characteristic deshielding of the protons adjacent to the nitrogen (the

and groups), whereas the Sulfoxide affects the aromatic ring protons adjacent to the sulfur.

Stability and Storage

• Hygroscopicity: The Maleate salt is less hygroscopic than the HCl salt or free base, but moisture protection is still required.

• Thermal Instability: N-oxides can undergo Cope elimination (reverting to hydroxylamine and alkene) at high temperatures. Do not heat above 40°C during drying.

• Storage: Store at -20°C in amber vials under Argon/Nitrogen.

References

• Hubbard, J. W., et al. (1985). "The metabolism of chlorpromazine in humans: N-oxidation." Journal of Pharmaceutical Sciences, 74(9).

• Beckett, A. H., & Hewick, D. S. (1967). "The N-oxidation of chlorpromazine in vitro—the major metabolic route using rat liver microsomes." Journal of Pharmacy and Pharmacology, 19(2).[3]

• Jaworski, T. J., et al. (1991). "Kinetics of the N-oxidation of chlorpromazine by flavin-containing monooxygenase." Drug Metabolism and Disposition, 19(2).

• European Pharmacopoeia (Ph. Eur.) . "Chlorpromazine Hydrochloride Monograph - Impurity Standards." (Provides specifications for Sulfoxide vs N-Oxide impurities).

Sources

• 1. US20190314385A1 - Process for Preparation of Chlorpromazine or its Pharmaceutically Acceptable Salts - Google Patents [patents.google.com]
• 2. patents.justia.com [patents.justia.com]
• 3. ChlorproMazine Sulfoxide | 969-99-3 [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Minimizing Matrix Effects in Chlorpromazine N-Oxide LC-MS Analysis

Welcome to the technical support center for the LC-MS analysis of Chlorpromazine N-Oxide. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the common challenges associated with matrix effects in the analysis of this polar metabolite. Here, we provide in-depth, experience-driven advice and practical solutions to ensure the accuracy and reliability of your results.

Understanding the Challenge: Chlorpromazine N-Oxide and Matrix Effects

Chlorpromazine N-Oxide is a primary metabolite of the antipsychotic drug Chlorpromazine.[1][2] Its analysis in biological matrices like plasma, urine, and tissue homogenates is crucial for pharmacokinetic and metabolic studies. However, its polar nature and the complexity of these matrices present significant challenges for accurate quantification by Liquid Chromatography-Mass Spectrometry (LC-MS).

The primary obstacle is the matrix effect , which refers to the alteration of an analyte's ionization efficiency by co-eluting endogenous components of the sample matrix.[3][4] This can lead to ion suppression or enhancement, ultimately compromising the accuracy, precision, and sensitivity of the analysis.[5][6]

Physicochemical Properties of Chlorpromazine N-Oxide

Property	Value	Source
Molecular Formula	C₁₇H₁₉ClN₂OS	[7][8]
Molecular Weight	334.86 g/mol	[7][8]
Polarity	High (due to the N-Oxide group)	Inferred from structure

The high polarity of Chlorpromazine N-Oxide makes it susceptible to poor retention on traditional reversed-phase (RP) columns and prone to co-elution with other polar matrix components, such as phospholipids.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your LC-MS analysis of Chlorpromazine N-Oxide.

Issue 1: Poor Peak Shape and Low Signal Intensity

Question: I'm observing poor peak shape (tailing or fronting) and a significantly lower-than-expected signal for Chlorpromazine N-Oxide. What could be the cause and how can I fix it?

Answer:

This is a classic symptom of significant ion suppression, likely caused by co-eluting matrix components, particularly phospholipids from biological samples.[9][10][11] Phospholipids are notorious for causing ion suppression in the electrospray ionization (ESI) source.[10]

Root Cause Analysis & Solution Workflow

Caption: Troubleshooting workflow for poor peak shape and low signal.

Detailed Protocols & Explanations

1. Enhance Sample Preparation to Remove Phospholipids:

• Why it works: Protein precipitation alone is often insufficient as it does not effectively remove phospholipids, which remain in the supernatant and interfere with ionization.[11]

• Recommended Action:

  • Solid-Phase Extraction (SPE): This is a highly effective technique for removing interfering matrix components.[3][12] For a polar compound like Chlorpromazine N-Oxide, a mixed-mode or polymeric SPE sorbent can provide optimal cleanup.

  • Phospholipid Removal Plates (e.g., HybridSPE®, Ostro™): These products are specifically designed for the high-throughput removal of phospholipids from protein-precipitated samples and can significantly reduce matrix effects.[9][10] They offer a simpler workflow compared to traditional SPE.

Experimental Protocol: Phospholipid Removal using a Pass-Through Plate

• Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing your internal standard. Vortex for 30 seconds.

• Centrifugation: Centrifuge at 10,000 x g for 5 minutes to pellet the precipitated proteins.

• Phospholipid Removal: Place the phospholipid removal plate on a collection plate. Transfer the supernatant from the previous step to the wells of the removal plate.

• Elution: Apply a vacuum or positive pressure to pass the sample through the sorbent and into the collection plate.

• Evaporation and Reconstitution: Evaporate the collected eluate to dryness under a stream of nitrogen. Reconstitute in a mobile phase-compatible solution.

2. Optimize Chromatographic Separation:

• Why it works: If interfering components are chromatographically separated from your analyte, they won't be in the ESI source at the same time, thus eliminating ion suppression.[3]

• Recommended Action:

  • Hydrophilic Interaction Liquid Chromatography (HILIC): For highly polar compounds like Chlorpromazine N-Oxide that are poorly retained in reversed-phase, HILIC is an excellent alternative.[13][14][15] It uses a polar stationary phase and a high organic content mobile phase, promoting the retention of polar analytes.[13][16]

  • Gradient Optimization: If using reversed-phase, a slower, more shallow gradient can help to resolve the analyte from early-eluting interferences.

Issue 2: Inconsistent Results and Poor Reproducibility

Question: My results for Chlorpromazine N-Oxide are inconsistent between injections and across different sample batches. What is causing this variability?

Answer:

Inconsistent results are often a hallmark of variable matrix effects. The composition and concentration of matrix components can differ from sample to sample, leading to varying degrees of ion suppression or enhancement.[12] The most reliable way to correct for this is by using a stable isotope-labeled internal standard.

The Gold Standard: Stable Isotope-Labeled Internal Standards

• Why it works: A stable isotope-labeled (SIL) internal standard (e.g., Chlorpromazine N-Oxide-d3) is chemically identical to the analyte and will have nearly identical chromatographic and ionization behavior.[3][12] It co-elutes with the analyte and experiences the same degree of matrix effects.[3] By calculating the ratio of the analyte response to the internal standard response, the variability caused by matrix effects is normalized, leading to more accurate and reproducible quantification.[3][17][18]

Workflow for Implementing a SIL Internal Standard

Caption: Workflow for addressing inconsistent results with a SIL-IS.

Practical Tip: When a SIL-IS for the N-oxide is unavailable, a SIL-IS of the parent drug (Chlorpromazine) might be considered, but with caution. Their chromatographic and ionization behaviors may not be identical, so thorough validation is critical.

Issue 3: In-source Conversion/Degradation

Question: I suspect that my Chlorpromazine N-Oxide is unstable during analysis, possibly converting back to Chlorpromazine. How can I confirm and prevent this?

Answer:

N-oxides can be susceptible to in-source reduction back to the parent tertiary amine, especially with certain ionization techniques or source conditions. This can lead to an underestimation of the N-oxide and an overestimation of the parent drug.

Strategies to Minimize In-Source Conversion

• Use a "Softer" Ionization Technique:

  • Electrospray Ionization (ESI): Generally considered a "soft" ionization technique and is preferred for thermally labile or easily fragmented molecules like N-oxides.[19][20]

  • Avoid Atmospheric Pressure Chemical Ionization (APCI): APCI typically uses higher temperatures, which can promote the degradation of unstable compounds.

• Optimize MS Source Parameters:

  • Source Temperature: Keep the source and desolvation temperatures as low as possible while still achieving efficient desolvation and ionization.

  • Voltages: Use the lowest capillary and cone voltages that provide adequate signal to minimize in-source fragmentation and conversion.

• Post-Column Infusion Experiment:

  • Purpose: To assess the stability of the analyte under your specific LC-MS conditions without the influence of the column.

  • Procedure: Infuse a standard solution of Chlorpromazine N-Oxide directly into the MS source while monitoring for both the N-oxide and the parent Chlorpromazine. The appearance of a signal for Chlorpromazine would indicate in-source conversion.

Frequently Asked Questions (FAQs)

Q1: Can I just dilute my sample to reduce matrix effects? A: Dilution can be a simple and effective strategy to reduce the concentration of interfering matrix components.[5] However, this also dilutes your analyte, which may compromise the sensitivity of the assay, especially for low-concentration samples. It is often a trade-off between reducing matrix effects and maintaining adequate sensitivity.

Q2: What is "matrix-matched calibration" and should I use it? A: Matrix-matched calibration involves preparing your calibration standards in a blank matrix that is identical to your study samples (e.g., drug-free plasma).[3] This helps to compensate for matrix effects because the standards and the samples will experience similar ion suppression or enhancement.[3] It is a highly recommended practice, especially when a stable isotope-labeled internal standard is not available.

Q3: Are there alternative ionization sources that could help? A: While ESI is the most common, newer ionization techniques like UniSpray™ have been shown to sometimes provide enhanced ionization and may offer an alternative for challenging compounds.[21] These newer sources are designed to improve ionization efficiency and may behave differently with respect to matrix effects.[21]

Q4: How do I quantitatively assess the extent of the matrix effect? A: The matrix factor (MF) can be calculated to quantify the degree of ion suppression or enhancement.

Experimental Protocol: Calculating Matrix Factor

• Prepare two sets of samples:

  • Set A: Analyte spiked into a post-extraction blank matrix sample.

  • Set B: Analyte spiked into the mobile phase or reconstitution solvent.

• Analyze both sets by LC-MS.

• Calculate the Matrix Factor:

  • MF = (Peak Area in Set A) / (Peak Area in Set B)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

By systematically addressing sample preparation, chromatography, and the use of appropriate internal standards, the challenges of matrix effects in Chlorpromazine N-Oxide analysis can be effectively overcome, leading to robust and reliable data.

References

• Matrix Effects and Ion Suppression in LC-MS: Essential Str

• Patel, N., et al. (2011). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Pharmaceutical Analysis. [Link]

• Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates. (2011). Waters Corporation. [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? (n.d.). NorthEast BioLab. [Link]

• LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples. (n.d.). Separation Science. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (2022). Chromatography Online. [Link]

• LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples. (2018). Chromatography Today. [Link]

• Fereydooni, F., et al. (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst. [Link]

• An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. (2022). LCGC International. [Link]

• Bowman, D. B., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology. [Link]

• Comparison of different methods in sampling and sample preparation of Chlorpromazine from biological matrix. (n.d.). DEA. [Link]

• HILIC. (n.d.). Dr. Maisch. [Link]

• Application of Hydrophilic Interaction Chromatography (HILIC) in pharmaceutical analysis. (2024). Afi. [Link]

• Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. (2026). LCGC International. [Link]

• Karimi, F. (2026). Determination of Chlorpromazine by Various Analytical Methods. Journal of Chemical, Biological and Medicinal Sciences. [Link]

• Wang, X., et al. (2023). Establishment of LC-MS/MS method for quantifying chlorpromazine metabolites with application to its metabolism in liver and placenta microsomes. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Extraction and determination of trace amounts of chlorpromazine in biological fluids using magnetic solid phase extraction followed by HPLC. (n.d.). PMC. [Link]

• Analysis of Highly Polar Compounds by Ion-Pair Liquid Chromatography. (2025). MDPI. [Link]

• The study of degradation products of chlorpromazine hydrochloride by the method of liquid-mass spectroscopy in drugs for injection. (n.d.). Journal of Organic and Pharmaceutical Chemistry. [Link]

• Establishment of LC–MS/MS method for quantifying chlorpromazine metabolites with application to its metabolism in liver and placenta microsomes. (2025). ResearchGate. [Link]

• Chlorpromazine N-oxide. (n.d.). PubChem. [Link]

• Simplifying Mass Spectrometry Through New Ionization Technology: Application to Drugs and Clinical Analyses. (2016). Spectroscopy. [Link]

• Sensitive determination of chlorpromazine in pharmaceutical formulations and biological fluids using solid phase extraction. (2025). RSC Publishing. [Link]

• Synthesis and synergistic antimycobacterial screening of chlorpromazine and its metabolites. (n.d.). The Royal Society of Chemistry. [Link]

• Sensitive determination of chlorpromazine in pharmaceutical formulations and biological fluids using solid phase extraction followed by HPLC-UV and spectrophotometric analysis. (n.d.). RSC Publishing. [Link]

• Chemical Properties of Chlorpromazine. (n.d.). Cheméo. [Link]

• Rasulev, U. K., et al. (2000). SURFACE IONIZATION MASS SPECTROMETRY. ANALYSIS OF POST-MORTEMS FOR FATAL POISONING BY CHLORPROMAZINE. Problems of Forensic Sciences. [Link]

• Regulated Bioassay of N -Oxide Metabolites Using LC-MS: Dealing with Potential Instability Issues. (n.d.). ResearchGate. [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. (n.d.). PMC. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. (2022). LCGC International. [Link]

• Internal Standards for Food and Nutrition. (n.d.). IsoLife. [Link]

• [Determination of 4 chlorpromazine and promethazine and their metabolites in swine tissues by liquid chromatography-tandem mass spectrometry with isotope internal standard dilution technique]. (2022). PubMed. [Link]

• Sensitive determination of chlorpromazine in pharmaceutical formulations and biological fluids using solid phase extraction followed by HPLC-UV and spectrophotometric analysis. (2025). PMC. [Link]

• An alternative ionization technique for LC-MS/MS analysis of perfluoroalkyl substances (PFAS) in environmental samples. (n.d.). Waters Corporation. [Link]

• Chlorpromazine N-Oxide. (n.d.). Axios Research. [Link]

• Chlorpromazine-impurities. (n.d.). Pharmaffiliates. [Link]

Sources

• 1. Establishment of LC-MS/MS method for quantifying chlorpromazine metabolites with application to its metabolism in liver and placenta microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chlorpromazine N-oxide | C17H19ClN2OS | CID 443037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. nebiolab.com [nebiolab.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. Chlorpromazine N-Oxide - CAS - 1672-76-0 | Axios Research [axios-research.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. learning.sepscience.com [learning.sepscience.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. stacks.cdc.gov [stacks.cdc.gov]
• 13. HILIC – Dr. Maisch [dr-maisch.com]
• 14. Application of HILIC methods in pharmaceutical analysis [amsbiopharma.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Internal Standards for Food and Nutrition - IsoLife [isolife.nl]
• 19. jcbms.org [jcbms.org]
• 20. researchgate.net [researchgate.net]
• 21. lcms.cz [lcms.cz]

Technical Guide: Reducing Background Noise in Chlorpromazine N-Oxide UV Detection

Introduction: The Signal-to-Noise Challenge

Chlorpromazine N-Oxide (CPZ-NO) presents a unique analytical paradox. As a polar metabolite of Chlorpromazine (CPZ), it elutes early on standard C18 columns, often co-eluting with the solvent front or unretained plasma components. Furthermore, the parent compound, CPZ, is notoriously photosensitive.

When researchers report "background noise" in this assay, it is rarely random detector static. It is usually a combination of three distinct artifacts:

• Photochemical Artifacts: "Ghost peaks" caused by ex vivo degradation of CPZ during sample prep.

• Silanol Tailing: Peak broadening that lowers signal height relative to the baseline noise.

• Matrix Interference: Early-eluting endogenous compounds in biofluids.

This guide provides a self-validating troubleshooting framework to isolate and eliminate these noise sources.

Module 1: Photochemical Stabilization (The "Ghost Peak" Noise)

The Problem: CPZ and its metabolites are phenothiazines.[1][2] Upon exposure to UV (and even fluorescent) light, they undergo rapid oxidation to sulfoxides and radical cations. This turns samples pink/purple and creates broad, interfering peaks that mimic baseline noise or co-elute with CPZ-NO.

The Protocol: You cannot "subtract" this noise mathematically; you must prevent it physically.

• Amber Everything: All stock solutions, autosampler vials, and collection tubes must be amber glass.

• The "Red Light" Rule: During extraction (SPE/LLE), work under monochromatic red light or low-pressure sodium lamps if possible.

• Temperature Control: Maintain autosampler temperature at 4°C. Thermal degradation accelerates oxidative noise.

Visualization: The Photochemical Noise Cascade

The following diagram illustrates how light exposure creates a "noise ecosystem" of degradation products that interfere with CPZ-NO detection.

Figure 1: Pathway of light-induced degradation creating chromatographic interference.

Module 2: Chromatographic Optimization (The Separation Noise)

The Problem: CPZ-NO is a basic amine. On standard silica columns, it interacts with free silanol groups, causing peak tailing. A tailing peak is shorter and wider, making it harder to distinguish from baseline noise (low Signal-to-Noise ratio).

The Solution: Aggressive Silanol Suppression.

Optimized Mobile Phase Parameters

Use the following conditions to sharpen peaks and lift the signal out of the noise.

Parameter	Recommendation	Scientific Rationale
Column	End-capped C18 (e.g., Waters XBridge or Agilent Zorbax Eclipse)	"End-capping" chemically blocks silanol groups, preventing amine interaction.
Buffer pH	3.0 ± 0.1 (Phosphate or Formate)	At pH 3.0, silanols are protonated (neutral), preventing them from binding to the positively charged CPZ-NO.
Organic Modifier	Acetonitrile (ACN)	ACN has a lower UV cutoff (<190 nm) than Methanol, reducing solvent background noise at 254 nm.
Additive	0.1% Triethylamine (TEA)	Critical Tip: If using older columns, add TEA. It acts as a "sacrificial base," binding to silanols so your analyte doesn't.
Wavelength	254 nm (Primary) or 306 nm (Secondary)	254 nm is more sensitive but noisier. 306 nm is more specific to the phenothiazine ring and eliminates solvent front noise.

Module 3: Sample Preparation (The Matrix Noise)

The Problem: Protein precipitation (PPT) leaves too many dirty components in the sample. For UV detection of trace metabolites like CPZ-NO, PPT results in a "hump" in the baseline at the solvent front.

The Protocol: Solid Phase Extraction (SPE) Switching from LLE/PPT to SPE is the single most effective way to lower baseline noise.

Recommended Cartridge: Mixed-mode Cation Exchange (MCX).

• Why? It binds CPZ-NO by both hydrophobicity and charge, allowing you to wash away neutral interferences with 100% methanol before eluting the analyte.

Workflow Visualization: Clean Extraction

Figure 2: Mixed-Mode SPE protocol to eliminate neutral matrix noise.

Troubleshooting & FAQ

Q: I see a large peak at the solvent front that tails into my CPZ-NO peak. How do I fix this? A: This is the "Void Volume Effect."

• Increase Retention: Lower the % Organic in your mobile phase (e.g., start at 10% ACN instead of 20%).

• Ion Pairing: Add 10 mM Octanesulfonic Acid to the mobile phase. This increases the retention of the polar N-oxide, moving it away from the solvent front noise.

Q: My baseline is drifting upwards during the run. A: This is usually "Gradient Ghosting" or Temperature drift.

• Ensure the column oven is stable (set to 30°C or 40°C).

• If using a gradient, run a "blank" gradient (no injection). If the drift persists, it is your ACN quality. Use HPLC-grade or higher ACN.

Q: Why is my CPZ-NO peak area decreasing over multiple injections from the same vial? A: Photodecomposition in the autosampler.

• Immediate Fix: Wrap the vial in aluminum foil.

• System Fix: Turn off the internal light in the autosampler if possible, or use amber vials.

Q: Can I use Mass Spec (MS) settings for UV detection? A: Caution. MS requires volatile buffers (Formic acid/Ammonium Acetate). UV allows non-volatile buffers (Phosphate). Phosphate buffers (20-50 mM) generally provide sharper peak shapes and lower noise for UV detection than Formic acid. If you are only using UV, stick to Phosphate.

References

• USP Monographs. Chlorpromazine Hydrochloride. United States Pharmacopeia (USP-NF).

• Svajger, et al. (2019). "Light-Induced Reactions of Chlorpromazine in the Presence of a Heterogeneous Photocatalyst: Formation of a Long-Lasting Sulfoxide." Molecules, 24(14).

• Nieman, et al. (1986). "HPLC with electrochemical detection to measure chlorpromazine, thioridazine and metabolites in human brain." Psychopharmacology.

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation.

• SIELC Technologies. "Separation of Chlorpromazine on Newcrom R1 HPLC column." (Application Note regarding silanol suppression).

Sources

• 1. chem.uaic.ro [chem.uaic.ro]
• 2. HPLC with electrochemical detection to measure chlorpromazine, thioridazine and metabolites in human brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Long-Term Storage &amp; Stability of Chlorpromazine N-Oxide Maleate

This technical guide details the storage, handling, and troubleshooting protocols for Chlorpromazine N-Oxide Maleate . It is designed for researchers requiring high-integrity standards for metabolic profiling, toxicology, and pharmacokinetic studies.

Compound Identity:

• Target: Chlorpromazine N-Oxide Maleate

• Role: Primary oxidative metabolite of Chlorpromazine (CPZ).

• Critical Hazard: High photosensitivity and thermal instability (N-oxide reduction).

Module 1: Critical Storage Parameters

The stability of Chlorpromazine N-Oxide Maleate hinges on three variables: Photolysis , Hygroscopicity , and Redox Potential . The N-oxide moiety is thermodynamically less stable than the parent amine, prone to both deoxygenation (reverting to CPZ) and rearrangement.

1. Solid State Storage (Lyophilized/Powder)

Parameter	Specification	Scientific Rationale
Temperature	-20°C (± 5°C)	Slows kinetic degradation. While 2-8°C is acceptable for shipping, long-term stability requires freezing to inhibit spontaneous rearrangement.
Container	Amber Glass (Class 1)	CRITICAL: Phenothiazines undergo rapid photo-oxidation to sulfoxides (pink/violet discoloration) upon UV/Vis exposure.
Atmosphere	Inert Gas (Argon/N₂)	Displaces oxygen and moisture. The maleate salt is hygroscopic; moisture facilitates hydrolysis and lattice collapse.
Desiccant	Silica Gel / Sieve	Essential to maintain the anhydrous state of the salt form.

2. Stock Solution Storage

• Solvent of Choice: DMSO (Dimethyl Sulfoxide) .

  • Why: DMSO offers excellent solubility for maleate salts and, unlike water, prevents hydrolytic degradation. It also freezes at high viscosity, limiting molecular mobility.

• Avoid: Methanol (acidified methanol can promote N-oxide reduction) and Water (prone to bacterial growth and pH instability).

• Temperature: -80°C is recommended for solutions to prevent "gradual drift" (slow reduction to parent compound).

• Shelf Life: Discard reconstituted solutions after 3 months even at -80°C. N-oxides are notoriously unstable in solution.

Module 2: Troubleshooting & FAQs

Q1: My colorless stock solution has turned pink/violet. Is it still usable?

• Verdict: Discard immediately.

• Technical Root Cause: This indicates Photo-oxidation . The phenothiazine ring has oxidized to form a radical cation or sulfoxide species.[1] This reaction is irreversible and alters the mass/charge ratio (m/z), invalidating LC-MS quantitation.

• Prevention: Use amber vials and work under low-light conditions (sodium vapor lamps) if possible.

Q2: I see a peak for Chlorpromazine (Parent) in my "pure" N-Oxide standard. Why?

• Verdict: Likely In-Source Fragmentation or Thermal Reduction .

• Troubleshooting:

  • LC-MS Source: N-oxides are thermally labile. High desolvation temperatures in the MS source can strip the oxygen, creating a false positive for the parent drug. Lower the source temperature.

  • Storage Reduction: If stored in protic solvents (methanol) or exposed to reducing agents, the N-oxide chemically reduces back to the amine.

Q3: Can I use ultrasonic baths to dissolve the solid?

• Verdict: Use with extreme caution.

• Risk: Sonication generates local heat spots. Heat triggers the Cope Elimination or general deoxygenation of N-oxides.

• Protocol: Vortex gently. If sonication is necessary, use an ice bath and limit to 5-second bursts.

Q4: The Certificate of Analysis mentions "Maleate," but I need the free base weight.

• Calculation: You must apply a correction factor.

  • Ensure you account for the stoichiometry (usually 1:1, but check the specific batch CoA).

Module 3: Stock Solution Preparation Protocol

Objective: Create a 10 mM Stock Solution in DMSO with maximum stability.

• Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening. (Prevents condensation on the hygroscopic salt).

• Weighing: Weigh the specific amount of Chlorpromazine N-Oxide Maleate into an Amber volumetric flask.

  • Note: Perform quickly to minimize light exposure.

• Solvation: Add DMSO (Anhydrous, ≥99.9%) .

  • Fill to 80% volume.

  • Vortex gently until fully dissolved.

  • Dilute to volume.

• Aliquoting: Immediately dispense into single-use amber HPLC vials or cryovials (e.g., 100 µL aliquots).

  • Why: Freeze-thaw cycles destroy N-oxides. Single-use aliquots eliminate this risk.

• Overlay: Gently purge the headspace of each vial with Argon or Nitrogen gas before capping.

• Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C .

Module 4: Visualization of Stability & Degradation

Diagram 1: The Degradation Cascade

This diagram illustrates the two primary enemies of Chlorpromazine N-Oxide: Light (Photo-oxidation) and Heat/Reduction (Deoxygenation).

Caption: Degradation pathways showing the divergence between photo-oxidation (color change) and deoxygenation (reversion to parent).

Diagram 2: Lifecycle Workflow

Standard Operating Procedure (SOP) logic for handling the compound upon receipt.

Caption: Decision matrix for handling Chlorpromazine N-Oxide Maleate from receipt to long-term bio-banking.

References

• Trautwein, C., & Kümmerer, K. (2012). Degradation of the tricyclic antipsychotic drug chlorpromazine under environmental conditions, identification of its main aquatic biotic and abiotic transformation products. Journal of Chromatography B. Retrieved from [Link]

• Ateş, S., & Somer, G. (1981).[2] Photodegradation of chlorpromazine in aqueous solutions as studied by ultraviolet–visible spectrophotometry and voltammetry. Journal of the Chemical Society, Faraday Transactions.[2] Retrieved from [Link]

• Altasciences. (2020). A Novel Strategy for the In-Process Stabilization of N-Oxide Metabolites in Hemolyzed Plasma. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Photodegradation of chlorpromazine in aqueous solutions as studied by ultraviolet–visible spectrophotometry and voltammetry - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]

Overcoming low recovery rates of Chlorpromazine N-Oxide in extraction

Executive Summary

Researchers frequently report "low recovery" or "disappearance" of Chlorpromazine N-oxide (CPZ-NO) during bioanalysis.[1][2] In 90% of cases, the metabolite has not been lost to the matrix but has been chemically reduced back to the parent compound (Chlorpromazine) or thermally degraded during analysis.

This guide addresses the three critical failure points:

• The Thermal Trap: Why GC analysis yields false negatives.

• The Chemical Trap: How standard alkaline extraction (NaOH) chemically destroys your analyte.[2]

• The pKa Trap: Why standard SPE protocols for Chlorpromazine fail to capture its N-oxide.

Module 1: The Thermal Trap (GC vs. LC)

Q: I injected my pure standard of CPZ-NO into the GC-MS, but I only see a peak for Chlorpromazine (CPZ). Is my standard impure?

A: Your standard is likely fine.[2] You are witnessing Thermal Deoxygenation .[1][2]

N-oxides are thermally labile.[1][2] The energy required to cleave the N-O bond is significantly lower than the vaporization temperature of the injector port (250°C+). Upon injection, CPZ-NO instantly reduces to CPZ.[1][2]

• Diagnosis: If your "recovery" of CPZ-NO is near 0% but your CPZ levels are suspiciously high (100%+), you are converting your metabolite into the parent drug inside the instrument.[2]

• Solution: You must use LC-MS/MS (Electrospray Ionization) or HPLC-UV.[1][2] These operate at ambient temperatures, preserving the N-O bond.[2]

Figure 1: Mechanism of thermal deoxygenation in Gas Chromatography.

Module 2: The Chemical Trap (The "NaOH" Mistake)

Q: I switched to LLE (Liquid-Liquid Extraction) using NaOH to basify the plasma, but CPZ-NO recovery is still erratic. Why?

A: You are chemically reducing the N-oxide during the extraction step.

While Sodium Hydroxide (NaOH) is standard for extracting basic drugs like Chlorpromazine to ensure they are uncharged (and thus extractable into organic solvents), NaOH promotes the reduction of CPZ-NO back to CPZ in biological matrices.[2] This reaction is catalyzed by plasma proteins under strong alkaline conditions.[2]

The Protocol Fix: Replace NaOH with Sodium Carbonate (Na₂CO₃) or Sodium Bicarbonate .

• Mechanism: NaOH creates a pH > 13.[1][2] Carbonate buffers achieve pH ~10-11.[1][2]

• Evidence: Research confirms that CPZ-NO is stable in carbonate-alkalinized plasma but degrades rapidly in hydroxide-alkalinized plasma [1].[1][2]

Parameter	NaOH (Strong Base)	Na₂CO₃ (Weak Base)
pH	> 13.0	~ 10.5
CPZ Recovery	High	High
CPZ-NO Stability	Unstable (Reduces to CPZ)	Stable
Recommendation	❌ AVOID	✅ PREFERRED

Module 3: The pKa Trap (SPE Optimization)

Q: I am using a Mixed-Mode Cation Exchange (MCX) column. CPZ binds perfectly, but CPZ-NO washes away. Aren't they both bases?

A: They are both bases, but their pKa values differ drastically , causing a failure in the "Load" step.

• Chlorpromazine (Parent): pKa ≈ 9.[1][2]3. It is positively charged at pH 7.[1][2]

• Chlorpromazine N-Oxide: pKa ≈ 4.6 [2].[1][2][3] It is neutral (zwitterionic) at pH 7.[1][2]

The Failure Mode: Most MCX protocols suggest loading samples at pH 6.0 - 7.0.[2]

• At pH 6.0, CPZ is protonated (

  ) and binds to the sorbent.[2]

• At pH 6.0, CPZ-NO is largely deprotonated/neutral (

  ) and flows through to waste.[1][2]

The Protocol Fix: You must acidify your sample to pH 2.0 - 3.0 before loading to ensure CPZ-NO is protonated.[2]

Optimized MCX Solid Phase Extraction Protocol

• Sample Pre-treatment:

  • Mix 200 µL Plasma + 20 µL Internal Standard (CPZ-NO-d3).[1][2]

  • CRITICAL: Add 200 µL 2% Formic Acid (aq). Vortex. Ensure pH is < 3.0.[2]

• Conditioning:

  • 1 mL Methanol.[1][2]

  • 1 mL Water (pH 2-3).[1][2]

• Loading:

  • Load pre-treated sample slowly (1 mL/min).

  • Mechanism:[1][2][4] Both CPZ and CPZ-NO are now positively charged and bind to the sulfonate groups.[2]

• Washing:

  • Wash 1: 1 mL 2% Formic Acid (removes proteins/zwitterions).[1][2]

  • Wash 2: 1 mL Methanol (removes neutrals/hydrophobic interferences).[1][2]

  • Note: Ensure the Methanol wash is brief; N-oxides are polar and can be eluted if the ionic bond isn't strong.

• Elution:

  • 1 mL 5% Ammonia in Methanol.[2]

  • Mechanism:[1][2][4] High pH breaks the ionic bond; Methanol solubilizes the released bases.

Figure 2: Effect of pH on SPE retention.[1][2] Loading below pKa 4.6 is mandatory for N-oxide retention.[1][2]

Module 4: Matrix Effects & Stability

Q: My LC-MS peaks are tailing or showing variable areas. What else should I check?

• Light Sensitivity: Phenothiazines are extremely light-sensitive.[1][2]

  • Action: All extraction steps must be performed in amber glassware or under low-actinic light.[1][2]

• Solvent Evaporation:

  • N-oxides can degrade if heated to dryness.[1][2]

  • Action: Evaporate eluates under Nitrogen at <40°C . Do not over-dry (stop as soon as solvent disappears).[1][2]

• Chromatography:

  • Use an acidic mobile phase (0.1% Formic Acid) to ensure good peak shape.[1][2]

  • N-oxides are polar; they elute before the parent drug on C18 columns.[2] Ensure your solvent delay doesn't cut off the early eluting N-oxide peak.[2]

References

• Yeung, P. K., et al. (1982).[1][2] "Therapeutic monitoring of chlorpromazine I: Pitfalls in plasma analysis." Therapeutic Drug Monitoring.

• National Center for Biotechnology Information. (2025).[1][2] "PubChem Compound Summary for CID 443037, Chlorpromazine N-oxide." PubChem.

• Checa, A., et al. (2012).[1][2] "Degradation of the tricyclic antipsychotic drug chlorpromazine under environmental conditions."[5] Journal of Chromatography B.

• Bickel, M. H. (1969).[1][2] "The pharmacology and biochemistry of N-oxides." Pharmacological Reviews.

Sources

• 1. ChlorproMazine Sulfoxide | 969-99-3 [chemicalbook.com]
• 2. Chlorpromazine - Wikipedia [en.wikipedia.org]
• 3. Chlorpromazine N-oxide | C17H19ClN2OS | CID 443037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Degradation of the tricyclic antipsychotic drug chlorpromazine under environmental conditions, identification of its main aquatic biotic and abiotic transformation products by LC-MSn and their effects on environmental bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Correcting Baseline Drift in Chlorpromazine Impurity Profiling: A Technical Support Guide

Welcome to the technical support center for chromatographic analysis. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common issue of baseline drift, specifically within the context of Chlorpromazine (CPZ) impurity profiling. As professionals in pharmaceutical analysis, we understand that a stable baseline is fundamental to accurate quantification and reliable impurity detection.[1][2] This document is structured to provide not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions in your laboratory.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding baseline drift in HPLC analysis of Chlorpromazine.

Q1: What is baseline drift and why is it a problem in Chlorpromazine impurity profiling?

Baseline drift is the gradual, often consistent, upward or downward slope of the chromatogram's baseline over the course of an analytical run.[2][3] In the context of Chlorpromazine impurity profiling, this is particularly problematic because official pharmacopoeias specify strict limits for impurities, such as their oxidation products, which can induce photosensitivity reactions. A drifting baseline can obscure small impurity peaks, leading to inaccurate integration and quantification, potentially compromising the quality and safety of the final drug product.[1]

Q2: Can the mobile phase composition itself cause baseline drift?

Absolutely. In gradient elution, which is common for separating a compound from its impurities, changes in the mobile phase composition are an inherent part of the method.[4] If the different solvents in your mobile phase (e.g., your aqueous and organic components) have different UV absorbances at your detection wavelength, the baseline will drift as their ratio changes.[4][5][6] This is a frequent cause of rising baselines, especially at lower UV wavelengths where many organic solvents absorb more strongly than water.[4][5]

Q3: How critical is temperature stability for preventing baseline drift?

Temperature stability is extremely critical. Fluctuations in ambient laboratory temperature can cause baseline drift, particularly with detectors like refractive index (RI) detectors, but also significantly with UV detectors.[7][8][9] Inconsistent temperatures in the column oven or the mobile phase can alter the mobile phase's physical properties and the detector's response, resulting in a wandering or drifting baseline.[3][7] Maintaining a stable temperature environment, ideally with the laboratory temperature controlled within ±2°C, is crucial for consistent results.[7]

Q4: My baseline only starts to drift after the first few injections of the day. What could be the cause?

This often points to two primary issues: insufficient column equilibration or the accumulation of contaminants.[10][11] If the column is not fully equilibrated with the mobile phase at the start of the analytical run, you may observe drift in the initial injections as the stationary phase chemistry stabilizes.[12][13] Alternatively, if there are impurities in your mobile phase, they can accumulate on the column and then elute during the gradient, causing the baseline to drift upwards, particularly in the first run of the day.[10]

In-Depth Troubleshooting Guides

This section provides systematic, step-by-step approaches to diagnose and resolve baseline drift.

Guide 1: Mobile Phase and System Preparation

A stable baseline begins with meticulously prepared mobile phases and a properly conditioned HPLC system.

Protocol 1.1: Best Practices for Mobile Phase Preparation

• Use High-Purity Solvents and Reagents: Always use HPLC or gradient-grade solvents and high-purity additives to minimize impurities that could contribute to baseline issues.[14][15]

• Accurate Mixing: When preparing a mobile phase with multiple components, measure each component's volume separately before mixing to ensure a consistent composition.

• Thorough Degassing: Dissolved gases in the mobile phase can form bubbles in the pump or detector, leading to baseline noise and drift.[16] Utilize an inline degasser or other methods like helium sparging or sonication.[16][17]

• Fresh Preparation: Prepare mobile phases fresh daily, especially those containing buffers, which can support microbial growth over time.[14][15][17] Avoid "topping off" old mobile phase with a new batch.[18]

• Filtration: Filter all mobile phase components through a 0.45 µm or smaller filter to remove particulate matter that can cause blockages and pressure fluctuations.[17]

Protocol 1.2: Ensuring Proper Column Equilibration

Inadequate equilibration is a frequent cause of retention time shifts and baseline drift.[12]

• Initial Flush: When installing a new column, flush it with an intermediate solvent (like isopropanol or methanol) if the shipping solvent is immiscible with your mobile phase.[19]

• Sufficient Equilibration Time: Equilibrate the column with the initial mobile phase for at least 10-20 column volumes.[12][13][20] For methods using ion-pairing reagents, a longer equilibration time may be necessary.[13]

• Monitor for Stability: A stable baseline and consistent backpressure are key indicators of a fully equilibrated column.[19]

• Blank Gradient Runs: Before injecting your samples, it's good practice to run one or two blank gradients (injecting only the mobile phase).[16][19] This helps to condition the column and can reveal any baseline issues originating from the mobile phase itself.[16]

Troubleshooting Logic: Mobile Phase & Equilibration

Caption: Initial troubleshooting workflow for baseline drift.

Guide 2: Instrumental and Environmental Factors

If mobile phase and equilibration issues have been ruled out, the next step is to investigate the HPLC instrument and the laboratory environment.

Protocol 2.1: Diagnosing Instrument-Related Drift

Potential Cause	Diagnostic Steps	Corrective Actions
Detector Lamp Aging	A weak or failing detector lamp can cause a wandering or drifting baseline.[1] Perform a lamp intensity test as per the manufacturer's instructions.	Replace the lamp if the intensity is below the recommended threshold.
Contaminated Detector Flow Cell	Impurities or air bubbles in the flow cell are a common source of baseline anomalies.[1][3]	Flush the flow cell with a strong, appropriate solvent (e.g., methanol or isopropanol).[1][14] If necessary, clean with a dilute acid solution like 1N nitric acid (consult your detector manual first).[14]
Pump Malfunction	Inconsistent solvent delivery from the pump can manifest as baseline drift or noise. This can be due to worn pump seals or faulty check valves.[16]	Check for leaks around the pump head.[14] Perform a pump performance test if available on your system. Clean or replace pump seals and check valves as needed.[16]
Column Contamination/Bleed	Over time, columns can accumulate strongly retained sample components or the stationary phase can begin to "bleed," both of which can cause baseline drift.[1][3][8]	Disconnect the column and replace it with a union. If the baseline stabilizes, the column is the likely culprit.[8][21] Attempt to clean the column according to the manufacturer's guidelines or replace it if it is old or has been used extensively.[1]

Protocol 2.2: Mitigating Environmental Influences

• Temperature Control:

  • Use a column oven to maintain a consistent column temperature.[7]

  • Ensure the laboratory's ambient temperature is stable and avoid placing the HPLC system near drafts from air conditioning or heating vents.[16][21]

  • For highly sensitive analyses, pre-heating the mobile phase can also help minimize thermal gradients.[7]

• System Grounding:

  • Ensure all components of the HPLC system are properly grounded to prevent static discharge, which can appear as baseline noise.[2]

Troubleshooting Workflow: Instrumental & Environmental Checks

Caption: Systematic instrumental and environmental troubleshooting.

Conclusion

Addressing baseline drift in Chlorpromazine impurity profiling requires a systematic and logical approach. By first ensuring the integrity of the mobile phase and proper system equilibration, many common causes can be eliminated. If the problem persists, a thorough examination of the instrument's components and the surrounding laboratory environment is necessary. This guide provides the foundational knowledge and actionable protocols to help you achieve the stable baselines required for robust and reliable chromatographic analysis.

References

• PharmaGuru. (2025, November 20). Fast and Easy HPLC Column Equilibration Tips: Learn in 5 Minutes (With Case Studies & FAQs).
• Patsnap Eureka. (2025, September 19). How to Troubleshoot HPLC Baseline Drift Issues.
• Persee. (2025, August 22).
• LCGC International. (2020, November 12). HPLC Gradient Elution – Baseline Drift.
• Separation Science. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It.
• Agilent.
• Shimadzu. (2025, April 15). Baseline Disturbance.
• Amuza Inc. (2025, October 27). Understanding and Preventing Baseline Drift in HPLC-ECD.
• BASi. Troubleshooting.
• LCGC International. (2026, February 17). Gradient Elution: Baseline Drift Problems.
• Sigma-Aldrich.
• Phenomenex. HPLC Troubleshooting Mini Guide - Baseline Issues.
• Hawach. (2025, September 4).
• ResearchGate. (2024, August 12). Baseline drift in HPLC?
• PharmaGuide. (2023, July 4). What is HPLC Column Conditioning?
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• LCGC. (2022, October 1).
• Thermo Fisher Scientific. Column troubleshooting guide - Reversed phase.
• Agilent. (2022, December 13). Off to a Fresh Start: HPLC Column Care.
• Welch Materials. (2025, April 8).
• Phenomenex.
• Pharmaguideline. (2011, July 23).
• PMC. Extraction and determination of trace amounts of chlorpromazine in biological fluids using magnetic solid phase extraction followed by HPLC.
• Journal of Pharmaceutical Research. (2025, December 14). Impurity Profiling and its Significance Active Pharmaceutical Ingredients.
• Phenomenex. (2025, June 6).
• Sigma-Aldrich.
• University of Nairobi Journals. (2002). Peak Purity Assessments in Chromatography: A Case Study of Chlorpromazine Hydrochloride.
• Semantic Scholar. HPLC METHOD DEVELOPMENT, VALIDATION AND ITS APPLICATION TO STABILITY STUDIES OF CHLORPROMAZINE HYDROCHLORIDE TABLETS.
• Welch Materials. (2025, July 23). Uncovering Overlooked Factors Behind Abnormal Baselines.
• RSC Publishing. (2025, April 11). Sensitive determination of chlorpromazine in pharmaceutical formulations and biological fluids using solid phase extraction followed by HPLC-UV and spectrophotometric analysis.

Sources

• 1. agilent.com [agilent.com]
• 2. welch-us.com [welch-us.com]
• 3. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. How to Troubleshoot HPLC Baseline Drift Issues [eureka.patsnap.com]
• 8. Shimadzu Baseline Disturbance [shimadzu.nl]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. BASi® | Troubleshooting [basinc.com]
• 11. Troubleshooting Reversed Phase Chromatography [sigmaaldrich.com]
• 12. pharmaguru.co [pharmaguru.co]
• 13. What is HPLC Column Conditioning? How Long to Equilibrate? [m-pharmaguide.com]
• 14. phenomenex.com [phenomenex.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 17. Guideline for Preparation of Mobile Phase Required for HPLC | Pharmaguideline [pharmaguideline.com]
• 18. welch-us.com [welch-us.com]
• 19. LC Technical Tip [discover.phenomenex.com]
• 20. agilent.com [agilent.com]
• 21. Understanding Baseline Drift in HPLC-ECD | Amuza Inc [amuzainc.com]

Reference Data & Comparative Studies

A Comparative Guide to Chlorpromazine N-Oxide Maleic Acid Salt USP and EP Reference Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Pharmacopeial Standards

Chlorpromazine N-Oxide is a significant metabolite of Chlorpromazine, a widely used antipsychotic medication.[1] Its accurate identification and quantification are paramount in various stages of drug development, from metabolic studies to quality control of the parent drug. Pharmacopeial reference standards, such as those established by the USP and EP, are highly characterized physical standards that serve as the benchmark for ensuring the identity, purity, quality, and strength of drug substances and products.[2][3]

These standards are not merely high-purity chemicals; they are the culmination of rigorous testing and collaborative evaluation by multiple independent laboratories, ensuring their suitability for compendial procedures.[4] While both USP and EP standards for Chlorpromazine N-Oxide Maleic Acid Salt serve the same fundamental purpose, subtle differences in their monograph specifications can have significant implications for analytical method validation, international regulatory submissions, and global product marketing. This guide will dissect these differences and provide the analytical frameworks to assess them.

At a Glance: Chemical & Physical Properties

Before delving into the pharmacopeial specifics, it's essential to establish the fundamental properties of the molecule .

Property	Value	Source
Chemical Name	3-(2-chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine oxide, (Z)-but-2-enedioic acid
Molecular Formula	C₁₇H₁₉ClN₂OS · C₄H₄O₄
Molecular Weight	450.94 g/mol
CAS Number	18683-80-2

Comparative Analysis of Pharmacopeial Monographs

While the full, detailed monographs are proprietary to the respective pharmacopeias and must be purchased for official use, a comparative analysis based on their general chapters and available data on related compounds like Chlorpromazine Hydrochloride reveals the likely areas of divergence.[5][6] Both pharmacopeias establish standards to control identity, strength, quality, and purity, but their specific tests and acceptance criteria can differ.

Parameter	United States Pharmacopeia (USP)	European Pharmacopoeia (EP)	Rationale & Scientific Insight
Identity	Typically requires a combination of tests. Infrared (IR) absorption is a primary method, comparing the sample to the USP RS.[7] Chromatographic identity (e.g., HPLC retention time match) is also common.	Also relies heavily on IR spectrophotometry (comparison to EP CRS) and may include other tests like UV-Vis spectrophotometry or TLC.[6]	IR spectroscopy provides a unique molecular "fingerprint" and is considered one of the most conclusive identification tests.[8] Using multiple orthogonal techniques strengthens the certainty of identification.
Assay (Purity)	Often employs a mass-balance approach or a specific chromatographic (HPLC) or titrimetric method. The acceptance range is typically tight, e.g., 98.0% to 102.0% on the dried basis.[7]	Frequently utilizes HPLC for assay, with a defined acceptance range (e.g., 99.0% to 101.0% on the dried substance).[6]	HPLC is favored for its specificity, allowing simultaneous quantification of the main component and its impurities. The slight difference in acceptance ranges can impact the pass/fail criteria for a given batch.
Related Compounds / Impurities	Specifies limits for known and unknown impurities, often determined by HPLC. The monograph will list specific related substances to be controlled.[2]	Provides a detailed list of specified impurities (e.g., Impurity A, B, C) with their acceptance limits. Utilizes HPLC with a reference solution of the impurities for quantification.[6]	The EP's approach of providing reference standards for specific impurities facilitates more accurate quantification. The USP may use relative response factors or assume equal response for unknown impurities. This is a critical point of comparison for impurity profiling.
Water Content / Loss on Drying	A limit is specified, typically determined by Karl Fischer titration or a gravimetric loss on drying method.[9]	A limit for water content or loss on drying is also a standard requirement.	Control of water content is crucial as it can affect the stability of the substance and the accuracy of "as is" weighings for analysis.
Residue on Ignition / Sulfated Ash	A test to measure the amount of residual inorganic impurities. A limit, typically not more than 0.1%, is common.[9]	Similarly, a sulfated ash test is included to control the level of inorganic matter.	This test ensures the purity of the substance from inorganic contaminants that may originate from the manufacturing process.

Experimental Protocols for Head-to-Head Comparison

To empower laboratories to conduct their own comparative studies, this section provides detailed, self-validating experimental protocols. The causality behind experimental choices is explained to align with best practices in analytical science.

The following diagram outlines the logical process for a comprehensive comparison of the two reference standards.

Caption: Workflow for comparing USP and EP reference standards.

This reversed-phase HPLC (RP-HPLC) method is designed for high-resolution separation of Chlorpromazine N-Oxide from its potential impurities.

Rationale: RP-HPLC is the industry standard for purity analysis due to its high efficiency, sensitivity, and specificity. The selected C18 column provides excellent retention for the moderately polar analytes, while a gradient elution ensures the separation of both early and late-eluting impurities. UV detection at 254 nm is chosen as it is a common wavelength for aromatic compounds and is often specified in pharmacopeial methods for chlorpromazine and its derivatives.[6][10]

Experimental Workflow:

Caption: Step-by-step HPLC analysis workflow.

Methodology:

• Instrumentation & Conditions:

  • HPLC System: A gradient-capable HPLC with a UV detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.02 M Ammonium Acetate buffer, pH adjusted to 6.5 with acetic acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 0-5 min (20% B), 5-25 min (20% to 70% B), 25-30 min (70% B), 30-31 min (70% to 20% B), 31-40 min (20% B).

  • Flow Rate: 1.0 mL/min.

  • Detection: 254 nm.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

• Solutions Preparation:

  • Diluent: Mobile Phase A:Mobile Phase B (80:20 v/v).

  • Standard Solution (USP & EP): Accurately weigh about 25 mg of each reference standard into separate 50 mL volumetric flasks. Dissolve in and dilute to volume with diluent to achieve a concentration of approximately 0.5 mg/mL.

  • Sensitivity Solution: Dilute the Standard Solution 1:100 to obtain a 0.5% solution (for impurity threshold verification).

• System Suitability (Self-Validation):

  • Before analysis, perform five replicate injections of a Standard Solution.

  • Acceptance Criteria:

    • Relative Standard Deviation (RSD) of the main peak area: Not more than 2.0%.

    • Tailing Factor: Between 0.8 and 1.5.

    • Theoretical Plates: Not less than 2000.

  • This step is non-negotiable as it proves the analytical system is performing adequately on the day of analysis.

• Procedure & Data Analysis:

  • Inject the diluent (as a blank), followed by the USP and EP Standard Solutions.

  • Calculate the purity by area normalization, excluding peaks from the blank and any peaks below the reporting threshold (typically 0.05%).

  • Compare the impurity profiles, noting the number, relative retention times (RRTs), and area percentages of all secondary peaks.

Rationale: FTIR is a rapid and highly specific identification technique.[11] By comparing the vibrational spectra of the USP and EP standards, one can confirm their molecular identity. Any significant differences in peak positions or relative intensities could indicate variations in polymorphic form or the presence of different counter-ions, though this is unlikely for two official standards of the same salt form.

Experimental Workflow:

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. <11> USP REFERENCE STANDARDS [drugfuture.com]
• 3. Ph. Eur. | European Pharmacopeia [cevidra.com]
• 4. USP Compendial Reference Standards [sigmaaldrich.com]
• 5. uspbpep.com [uspbpep.com]
• 6. drugfuture.com [drugfuture.com]
• 7. trungtamthuoc.com [trungtamthuoc.com]
• 8. pharmtech.com [pharmtech.com]
• 9. drugfuture.com [drugfuture.com]
• 10. The separation and determination of chlorpromazine and some of its related compounds by reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]

Validating Limit of Detection (LOD) for Chlorpromazine N-Oxide: A Comparative Technical Guide

Executive Summary

Chlorpromazine N-Oxide (CPZ-NO) (CAS: 1672-76-0) is a primary oxidative degradant and metabolite of Chlorpromazine.[1] Its validation is chemically complex due to two factors: thermal instability (potential deoxygenation back to the parent drug during analysis) and photosensitivity .

This guide compares the industry-standard HPLC-UV against the high-sensitivity UHPLC-MS/MS for validating Limit of Detection (LOD). While UV is sufficient for routine release testing (>0.05%), MS/MS is required for trace-level quantification (<10 ppm) or biological matrices.

Part 1: Technical Context & The Stability Challenge

The Chemistry of Detection

Chlorpromazine contains a phenothiazine ring prone to oxidation. The N-oxide forms at the tertiary amine of the side chain.

• Critical Risk: In high-temperature environments (e.g., GC injection ports or unoptimized LC-MS ion sources), CPZ-NO can lose oxygen, reverting to Chlorpromazine (CPZ). This leads to false negatives for the impurity and false positives for the active pharmaceutical ingredient (API).

Regulatory Framework

Validation must align with ICH Q2(R2) and USP <1225> .

• LOD Definition: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[2][3][4]

• Acceptance Criteria: Typically, a Signal-to-Noise (S/N) ratio of 3:1 for LOD and 10:1 for Limit of Quantitation (LOQ).

Visualization: Degradation & Reversion Pathway

The following diagram illustrates the oxidative pathway and the risk of thermal reversion during analysis.

Figure 1: Oxidative degradation of Chlorpromazine and the critical thermal reversion pathway that compromises analytical accuracy.

Part 2: Comparative Methodology (HPLC-UV vs. UHPLC-MS/MS)

Method A: HPLC-UV (The Routine Standard)

• Principle: Separation on C18 followed by absorbance detection at 254 nm.

• Pros: Robust, low cost, compliant for impurities >0.05%.

• Cons: Low specificity (co-eluting peaks), insufficient for trace analysis.

Method B: UHPLC-MS/MS (The High-Sensitivity Alternative)

• Principle: Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode.

• Pros: Extreme sensitivity (LOD < 1 ng/mL), mass specificity.

• Cons: Matrix effects, expensive, requires "Soft" ionization to prevent in-source fragmentation.

Performance Comparison Matrix

Feature	HPLC-UV (Standard)	UHPLC-MS/MS (Advanced)
Detection Limit (LOD)	~0.03% (w/w)	< 0.0001% (w/w)
Linearity Range	Microgram ( )	Nanogram ( ) to Picogram
Specificity	Low (Retention time only)	High (Precursor/Product Ion)
Risk Factor	Co-elution with matrix	In-source conversion (CPZ-NO CPZ)
Cost per Sample	$	$

Part 3: Validated Experimental Protocol

Reagent & Standard Preparation

• Solvent: Methanol:Water (50:50) with 0.1% Formic Acid. Note: Acid stabilizes the amine.

• Stock Solution: Dissolve 10 mg CPZ-NO reference standard in 100 mL solvent (Amber glassware required due to photosensitivity).

• Working Standard: Serially dilute to target concentrations (e.g., 0.05%, 0.02%, 0.01% of nominal API concentration).

Chromatographic Conditions (UHPLC-MS/MS Focus)

To achieve the lowest LOD, we utilize MS/MS.

• Column: C18, 1.7 µm, 2.1 x 50 mm (e.g., Waters BEH or Agilent ZORBAX).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• MS Source Temp: < 350°C (Crucial: Keep lower than standard to prevent N-oxide reversion).

LOD Determination Workflow (ICH Q2(R2) Approach)

We utilize the Signal-to-Noise (S/N) method, which is the most practical for chromatographic impurities.

• Blank Injection: Inject pure solvent to establish baseline noise (

  ).

• Low-Level Spike: Inject a sample containing CPZ-NO at approx. 0.05% level.

• Dilution Series: Dilute until the peak height (

  ) is approximately 3x the baseline noise ( ).

• Confirmation: Inject the estimated LOD concentration 6 times.

Visualization: Validation Logic Flow

Figure 2: Decision tree for selecting detection method and validating LOD per ICH guidelines.

Part 4: Data Analysis & Reporting

Calculation of S/N Ratio

The LOD is calculated using the formula:

Where:

• = Height of the peak measured from the maximum to the extrapolated baseline.
• = Peak-to-peak background noise in a blank injection over a distance equal to 20 times the peak width at half-height.

Experimental Data Example (UHPLC-MS/MS)

Target LOD: 1 ng/mL (1 ppb)

Replicate	Concentration (ng/mL)	Signal (Counts)	Noise (Counts)	S/N Ratio	Result
Rep 1	1.0	450	140	3.2	Pass
Rep 2	1.0	442	135	3.3	Pass
Rep 3	1.0	460	150	3.1	Pass
Average	1.0	450.6	141.6	3.2	VALID

Interpretation: The average S/N ratio is 3.2, which meets the ICH requirement of S/N > 3. The LOD is validated at 1.0 ng/mL.

Part 5: Conclusion & Recommendations

For the validation of Chlorpromazine N-Oxide :

• Routine QC: If the specification limit is NMT (Not More Than) 0.15%, HPLC-UV is sufficient, cost-effective, and robust.

• Trace Analysis: If characterizing degradation pathways or meeting genotoxic impurity thresholds, UHPLC-MS/MS is mandatory.

• Critical Control: You must validate the stability of the N-oxide in your ion source. Perform a "Source Fragmentation Check" by injecting pure N-oxide and monitoring for the parent drug (Chlorpromazine) mass. If observed, lower the source temperature and declustering potential.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[2][5][6] Link

• United States Pharmacopeia (USP). <1225> Validation of Compendial Procedures.[7] USP-NF. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 443037, Chlorpromazine N-oxide.Link

• Simões, R., et al. (2018). Determination of Chlorpromazine... by Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS). International Journal of Analytical Chemistry.[8] Link

Sources

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• 2. youtube.com [youtube.com]
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• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 7. accessiblemeds.org [accessiblemeds.org]
• 8. Determination of Chlorpromazine, Haloperidol, Levomepromazine, Olanzapine, Risperidone, and Sulpiride in Human Plasma by Liquid Chromatography/Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Regulatory Strategies and Analytical Detection for Chlorpromazine N-Oxide

Executive Summary

Chlorpromazine N-oxide (CPZ-NO) is a primary oxidative degradation product and metabolite of Chlorpromazine (CPZ). For drug development professionals, it presents a dual challenge: regulatory ambiguity in older pharmacopeial monographs and analytical instability during modern mass spectrometry characterization.

This guide provides a technical roadmap for controlling CPZ-NO. We compare regulatory frameworks (ICH vs. USP/EP) and benchmark analytical methodologies, offering a validated protocol that circumvents the specific thermal deoxygenation issues inherent to this impurity.

Part 1: The Regulatory Landscape

While Chlorpromazine is a legacy drug, modern compliance requires adhering to ICH Q3A(R2) standards, often surpassing the requirements of older monographs that rely on non-specific TLC methods.

Table 1: Regulatory Threshold Comparison

Regulatory Body	Classification	Limit / Threshold	Application Notes
ICH Q3A (R2)	Organic Impurity	0.15% (Qualification)0.10% (Identification)0.05% (Reporting)	Applies if CPZ-NO is not specified in the monograph. Given CPZ's high daily dose (>2g), these standard thresholds apply.
USP (Current)	"Other Alkylated Phenothiazines"	NMT 0.5%	Historically relies on TLC. This limit is often considered too loose for modern NCE (New Chemical Entity) standards but acceptable for generics unless safety data suggests otherwise.
EP (Ph.[1] Eur.)	Specified Impurity	0.1% - 0.5% (Var.)	EP monographs typically specify impurities like CPZ-Sulfoxide (Impurity D). If CPZ-NO is not explicitly listed, it falls under "Unspecified Impurities" (NMT 0.10%).
Toxicology (ICH M7)	Non-Mutagenic	N/A	N-oxides are generally metabolites and not structural alerts for mutagenicity (unlike N-nitroso compounds). Standard Q3A limits apply.

Expert Insight: Do not rely solely on the USP "0.5% limit" for internal specifications. Because CPZ-NO can revert to the parent drug in vivo, its toxicological burden is often linked to the parent. However, for shelf-life specifications, strictly adhere to the 0.15% qualification threshold to avoid regulatory queries during filing.

Part 2: The Analytical Challenge (Thermal Instability)

The quantification of Chlorpromazine N-oxide is notoriously difficult due to In-Source Deoxygenation .

• The Phenomenon: Under high temperatures in GC injectors or LC-MS sources (ESI/APCI), the N-O bond is labile.[2] CPZ-NO thermally degrades back into Chlorpromazine (Parent) or undergoes Cope elimination.

• The Consequence:

  • False Negative: Underestimation of the N-Oxide impurity.

  • False Positive: Overestimation of the active API (Chlorpromazine).

Diagram 1: The Thermal Instability Pathway

Visualizing the risk of method-induced artifacts.

Caption: Pathway showing the formation of CPZ N-Oxide and its potential artifactual reversion to the parent drug during thermal analysis.[3][4][5]

Part 3: Method Comparison & Protocol

For routine QC, HPLC-UV is superior to LC-MS because it avoids the thermal stress of ionization sources, provided the separation is robust.

Table 2: Analytical Method Benchmarking

Feature	Method A: HPLC-UV (Recommended for QC)	Method B: UHPLC-MS/MS (R&D Only)
Stability	High. Ambient column temps prevent degradation.	Low. Source temps (300°C+) cause deoxygenation.
Sensitivity	Moderate (LOQ ~0.05%). Sufficient for Q3A.	High (LOQ <0.01%). Necessary for trace analysis.
Selectivity	Requires careful pH control to separate N-oxide from Sulfoxide.	Mass-based resolution, but "Crosstalk" possible if N-oxide reverts to parent mass.
Cost	Low.[6]	High.

Detailed Protocol: Stability-Indicating HPLC-UV Method

This method is designed to separate Chlorpromazine, its Sulfoxide (Impurity D), and the N-Oxide.

1. Chromatographic Conditions:

• Instrument: HPLC with PDA/UV Detector.

• Column: C18 Base-Deactivated (e.g., Zorbax Eclipse XDB-C18 or equivalent), 150 x 4.6 mm, 5 µm.

  • Why: Base-deactivated silica reduces tailing for the tertiary amine of CPZ.

• Wavelength: 254 nm.[7][8]

• Temperature: 25°C (Strictly controlled to prevent on-column N-oxide degradation).

• Flow Rate: 1.0 mL/min.

2. Mobile Phase:

• Buffer (Solvent A): 20 mM Ammonium Formate, adjusted to pH 9.0 with Ammonium Hydroxide.

  • Expert Note: High pH suppresses ionization of the tertiary amine, improving peak shape and retention.

• Organic (Solvent B): Acetonitrile.[9]

• Gradient Program:

  • 0 min: 80% A / 20% B

  • 15 min: 20% A / 80% B

  • 20 min: 20% A / 80% B

  • 21 min: 80% A / 20% B (Re-equilibration)

3. Sample Preparation:

• Diluent: Mobile Phase A : Acetonitrile (50:50).

• Precaution: Prepare solutions fresh and protect from light (amber glassware) as CPZ is highly photosensitive.

4. System Suitability Criteria (Self-Validating):

• Resolution (Rs): > 2.0 between CPZ N-oxide and CPZ Sulfoxide.

• Tailing Factor: < 1.5 for Chlorpromazine peak.

• RSD: < 2.0% for 5 replicate injections.[10]

Part 4: Validation Workflow (Decision Logic)

Use this logic flow to determine when to apply MS vs. UV methods during development.

Caption: Decision tree for identifying and validating the N-Oxide impurity, transitioning from MS characterization to robust UV quantification.

References

• International Council for Harmonisation (ICH). (2006). ICH Q3A(R2): Impurities in New Drug Substances. [Link]

• Tong, X. S., et al. (2001). Characterization of N-oxides by liquid chromatography-mass spectrometry. Journal of Chromatography A. (Discusses thermal instability). [Link]

• Ma, S., & Chowdhury, S. K. (2013). Behavior of N-oxide derivatives in atmospheric pressure ionization mass spectrometry. Rapid Communications in Mass Spectrometry. [Link]

• European Pharmacopoeia (Ph. Eur.). Chlorpromazine Hydrochloride.[1][10][11][12] (Requires Subscription). [Link]

Sources

• 1. klivon.com [klivon.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. japsonline.com [japsonline.com]
• 5. Thermally induced intramolecular oxygen migration of N-oxides in atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. drugfuture.com [drugfuture.com]
• 8. The separation and determination of chlorpromazine and some of its related compounds by reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Separation of Chlorpromazine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. dspace.nuph.edu.ua [dspace.nuph.edu.ua]
• 11. fisherpub.sjf.edu [fisherpub.sjf.edu]
• 12. ftp.uspbpep.com [ftp.uspbpep.com]